molecular formula C11H17NO2 B13263261 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol

3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol

Cat. No.: B13263261
M. Wt: 195.26 g/mol
InChI Key: UAQWQJVDOYMZIT-UHFFFAOYSA-N
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Description

3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol is a useful research compound. Its molecular formula is C11H17NO2 and its molecular weight is 195.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

 C11H17NO2

Molecular Weight

 195.26 g/mol

IUPAC Name

 3-[[(2-hydroxy-2-methylpropyl)amino]methyl]phenol

InChI

 InChI=1S/C11H17NO2/c1-11(2,14)8-12-7-9-4-3-5-10(13)6-9/h3-6,12-14H,7-8H2,1-2H3

InChI Key

 UAQWQJVDOYMZIT-UHFFFAOYSA-N

Canonical SMILES

 CC(C)(CNCC1=CC(=CC=C1)O)O

Origin of Product

 United States
Foundational & Exploratory

A Technical Guide to Elucidating the In Vitro Mechanism of Action for 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, a Putative Beta-Adrenergic Receptor Agonist

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide outlines a comprehensive in vitro strategy to characterize the mechanism of action for the novel compound 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol. Based on its structural homology to known phenylethanolamines, the compound is hypothesized to function as a beta-adrenergic receptor (β-AR) agonist. The following sections provide a logical, field-proven framework for drug development professionals and researchers to rigorously test this hypothesis. We will progress from initial target engagement and binding affinity determination to the quantification of downstream functional signaling and conclude with an assessment of target selectivity. Each experimental phase is detailed with step-by-step protocols, causality-driven explanations, and clear data presentation formats, establishing a self-validating system for mechanistic investigation.

Introduction: A Structurally-Informed Hypothesis

The compound 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol belongs to a well-established class of pharmacophores known to interact with adrenergic receptors.[1] Its core structure, featuring a phenol ring and an amino-alcohol side chain, is a hallmark of ligands that bind to G-protein coupled receptors (GPCRs), particularly the beta-adrenergic receptor subtypes (β1, β2, and β3).[2] These receptors are critical regulators of cardiovascular and pulmonary physiology, making them high-value targets for therapeutic intervention in diseases like heart failure, asthma, and COPD.[1][3]

The primary hypothesis of this guide is that 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol acts as a β-AR agonist. Upon binding, it is expected to activate the canonical Gs-protein signaling cascade, leading to the stimulation of adenylyl cyclase, a subsequent rise in the second messenger cyclic AMP (cAMP), and the activation of Protein Kinase A (PKA).[3] This guide provides the experimental blueprint to systematically validate each step of this proposed pathway in vitro.

Section 1: Primary Target Engagement and Binding Affinity

Expert Insight: Before investigating functional activity, it is imperative to confirm direct physical interaction between the compound and its putative targets. A radioligand binding assay is the gold-standard method for quantifying this interaction, allowing us to determine the compound's affinity (Ki) for each β-AR subtype.[3][4] This distinguishes the physical binding from the functional potency (EC50), which will be measured later.

Experiment: Competitive Radioligand Binding Assay

This assay measures the ability of the unlabeled test compound, 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, to displace a known high-affinity radiolabeled antagonist from the receptor.[3][5] The concentration at which the compound displaces 50% of the radioligand is its IC50, from which the binding affinity constant (Ki) can be calculated.[3]

Experimental Workflow Diagram

G cluster_prep Preparation cluster_assay Assay Incubation cluster_readout Detection & Analysis P1 Culture cells expressing human β1, β2, or β3-AR P2 Prepare cell membranes via homogenization and differential centrifugation P1->P2 P3 Quantify membrane protein concentration (e.g., BCA assay) P2->P3 A1 Incubate membranes with: 1. Fixed [3H]-Dihydroalprenolol (Radioligand) 2. Varying concentrations of Test Compound P3->A1 A2 Incubate at 30°C for 60 min to reach equilibrium A1->A2 R1 Rapidly separate bound from free radioligand via vacuum filtration over GF/C filters A2->R1 R2 Wash filters with ice-cold buffer R1->R2 R3 Measure radioactivity on filters using liquid scintillation counting R2->R3 R4 Calculate IC50 from competition curve and derive Ki using Cheng-Prusoff equation R3->R4

Caption: Workflow for the competitive radioligand binding assay.

Detailed Protocol: Competitive Radioligand Binding

  • Cell Membrane Preparation:

    • Culture HEK293 cells stably expressing either human β1-AR, β2-AR, or β3-AR.

    • Harvest cells and homogenize in ice-cold lysis buffer (50mM Tris, 5mM MgCl2, pH 7.4 with protease inhibitors).

    • Centrifuge at 500 x g to remove nuclei, then centrifuge the supernatant at 20,000 x g for 20 minutes to pellet membranes.

    • Wash the pellet and resuspend in assay buffer. Determine protein concentration via BCA assay.

  • Assay Setup (96-well plate format):

    • To each well, add 50 µL of test compound (3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol) at various concentrations (e.g., 10 µM to 0.1 nM).

    • Add 50 µL of radioligand solution, such as [3H]-Dihydroalprenolol ([3H]-DHA), at a final concentration near its Kd (e.g., 1-2 nM).[5]

    • Define Total Binding wells containing only radioligand and buffer.

    • Define Non-Specific Binding (NSB) wells containing radioligand and a high concentration of a non-labeled antagonist (e.g., 10 µM Propranolol).[4]

    • Initiate the reaction by adding 150 µL of the prepared cell membranes (10-50 µg protein/well).

  • Incubation and Filtration:

    • Incubate the plate for 60 minutes at 30°C with gentle agitation to reach binding equilibrium.

    • Terminate the assay by rapid vacuum filtration through a glass fiber filter (GF/C), trapping the membranes.[5]

    • Wash filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.

  • Data Analysis:

    • Measure the radioactivity on the filters using a liquid scintillation counter.

    • Calculate Specific Binding = Total Binding - NSB.

    • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve and determine the IC50 value.

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[3]

Data Presentation: Binding Affinity Profile
Receptor SubtypeTest Compound Ki (nM)Reference Compound Ki (nM) (e.g., Isoproterenol)
Beta-1 (β1)Experimental ValueLiterature Value
Beta-2 (β2)Experimental ValueLiterature Value
Beta-3 (β3)Experimental ValueLiterature Value

Section 2: Functional Agonism and Signal Transduction

Expert Insight: Demonstrating binding is the first step; the second is to characterize the functional consequence of that binding. As a hypothesized agonist, the compound should trigger the canonical β-AR signaling pathway. We will first measure the production of the second messenger, cAMP, which is the direct product of adenylyl cyclase activation following Gs-protein coupling.[1][3] Subsequently, we will confirm downstream signal propagation by measuring the activity of Protein Kinase A (PKA).[6]

Experiment: cAMP Accumulation Assay

A Homogeneous Time-Resolved Fluorescence (HTRF) assay is a robust, high-throughput method to quantify intracellular cAMP levels.[7] It is a competitive immunoassay where cAMP produced by the cells competes with a labeled cAMP tracer for binding to a specific antibody, leading to a change in the FRET signal that is inversely proportional to the amount of cellular cAMP produced.[8]

Signaling Pathway Diagram

G cluster_membrane Plasma Membrane compound 3-{[(...)]}phenol (Agonist) receptor Beta-Adrenergic Receptor (β-AR) compound->receptor Binding G_protein Gs Protein (α, β, γ subunits) receptor->G_protein Activation AC Adenylyl Cyclase G_protein->AC Stimulation (Gαs) cAMP cAMP (Second Messenger) AC->cAMP ATP to cAMP PKA Protein Kinase A (PKA) cAMP->PKA Activation downstream Phosphorylation of Downstream Targets PKA->downstream Catalysis

Caption: The canonical beta-adrenergic receptor signaling pathway.

Detailed Protocol: HTRF cAMP Assay

  • Cell Preparation:

    • The day before the assay, seed HEK293 cells expressing the target β-AR subtype into a white, low-volume 384-well plate at a density of 5,000-10,000 cells per well.[7]

    • Incubate overnight at 37°C in a 5% CO2 incubator.[7]

  • Compound Stimulation:

    • Prepare serial dilutions of the test compound and a positive control agonist (e.g., Isoproterenol) in stimulation buffer containing a phosphodiesterase inhibitor like IBMX to prevent cAMP degradation.[9]

    • Remove culture medium from the cells and add 10 µL of the compound dilutions to the appropriate wells.

    • Incubate at room temperature for 30 minutes.[10]

  • Lysis and Detection:

    • Prepare the HTRF detection reagents (cAMP-d2 and anti-cAMP cryptate) in the supplied lysis buffer according to the manufacturer's protocol.[7]

    • Add 5 µL of the cAMP-d2 solution to each well, followed by 5 µL of the anti-cAMP cryptate solution.[7]

    • Incubate for 60 minutes at room temperature, protected from light.[11]

  • Data Analysis:

    • Read the plate on an HTRF-compatible reader, measuring emission at 665 nm and 620 nm.[7]

    • Calculate the HTRF ratio (665 nm / 620 nm) and convert it to cAMP concentration using a standard curve.[7]

    • Plot the cAMP concentration against the log concentration of the test compound and fit the data to a four-parameter logistic equation to determine the EC50 (potency) and Emax (efficacy) values.[7]

Experiment: In Vitro PKA Activity Assay

To confirm the cAMP produced is functionally active, a direct measure of PKA activity is performed. This can be achieved using a colorimetric or fluorescent assay kit that measures the phosphorylation of a specific PKA substrate.[12]

Detailed Protocol: Colorimetric PKA Activity Assay

  • Sample Preparation:

    • Treat cells expressing the β-AR with varying concentrations of the test compound for a specified time (e.g., 15-30 minutes).

    • Lyse the cells using the provided lysis buffer and collect the supernatant containing the active PKA.[12]

  • Kinase Reaction:

    • Add the cell lysate to wells of a microplate pre-coated with a specific PKA substrate.[12]

    • Initiate the phosphorylation reaction by adding ATP.[12]

    • Incubate for 60-90 minutes at 30°C.

  • Detection:

    • Wash the wells to remove ATP and non-phosphorylated components.

    • Add a phospho-specific primary antibody that binds only to the phosphorylated substrate. Incubate.[12]

    • Wash, then add an HRP-conjugated secondary antibody. Incubate.[12]

    • Wash, then add a TMB substrate. The HRP enzyme will convert the substrate, producing a blue color.[12]

    • Stop the reaction with an acid solution, which turns the color to yellow.[12]

  • Data Analysis:

    • Read the absorbance at 450 nm.

    • Plot the absorbance against the log concentration of the test compound to determine the EC50 for PKA activation.

Data Presentation: Functional Activity Profile
AssayParameterBeta-1 (β1)Beta-2 (β2)Beta-3 (β3)
cAMP Accumulation EC50 (nM)ValueValueValue
Emax (% of Isoproterenol)ValueValueValue
PKA Activation EC50 (nM)ValueValueValue

Section 3: Target Selectivity and Off-Target Profiling

Expert Insight: A critical aspect of preclinical drug development is assessing a compound's selectivity. Interaction with unintended targets ("off-targets") can lead to undesired side effects.[13] Profiling the compound against a broad panel of other GPCRs is an essential step to identify potential liabilities early in the discovery process.[14] Functional assays are often preferred over binding assays for this purpose as they eliminate false positives from non-functional binders.[13]

Experiment: GPCR Off-Target Screening Panel

The test compound should be submitted to a commercial service provider (e.g., Eurofins SafetyScreen, Multispan GPCR Panel) for screening.[13][15] These services typically run functional assays (e.g., calcium flux, cAMP, or β-arrestin recruitment) for a large panel of GPCRs known to be associated with adverse drug reactions.

Protocol: General Principles of Off-Target Screening

  • Compound Submission: Provide the test compound at a standard high concentration (e.g., 10 µM) for an initial single-point screen.

  • Assay Performance: The service provider performs validated, high-throughput functional assays for each receptor in the panel, testing the compound in both agonist and antagonist modes.[14]

  • Hit Identification: A "hit" is defined as a statistically significant level of activity (e.g., >50% inhibition in antagonist mode or >50% of reference agonist activity in agonist mode) at the screening concentration.

  • Follow-up: For any identified hits, a full dose-response curve should be generated to determine the potency (EC50 or IC50) at the off-target receptor.

Data Presentation: Off-Target Liability Summary
Off-Target ReceptorAssay ModeActivity at 10 µM (% of control)Potency (IC50/EC50, if determined)
e.g., Alpha-1 AdrenergicAntagonistValueValue
e.g., Dopamine D2AgonistValueValue
e.g., Muscarinic M1AntagonistValueValue
(List only significant hits)

Conclusion

This technical guide provides a structured, multi-faceted approach to characterizing the in vitro mechanism of action for 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol. By systematically executing the described experiments—from receptor binding to downstream signaling and off-target profiling—researchers can build a comprehensive and robust data package. The results will definitively confirm (or refute) the hypothesis that the compound is a beta-adrenergic agonist, quantify its potency and efficacy at each receptor subtype, and reveal its selectivity profile. This foundational knowledge is critical for making informed decisions regarding the compound's potential for further therapeutic development.

References

  • Benchchem. (n.d.). Measuring cAMP Accumulation with GLP-1R Agonist 12.
  • Carbajal-Pérez, F., et al. (2020). Quantification of Protein Kinase A (PKA) Activity by an in vitro Radioactive Assay Using the Mouse Sperm Derived Enzyme. Bio-protocol, 10(12), e3658.
  • Chen, Y. A., & Bastepe, M. (2025). An in vitro Assay to Screen for Substrates of PKA Using Phospho-motif-specific Antibodies. Bio-protocol.
  • Corll, J., et al. (2024). Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart. Current Protocols, 4, e980.
  • Multispan, Inc. (n.d.). 32-GPCR Safety Functional Assay Panel For Routine Off-Target Compound Profiling.
  • Tanso Biosciences. (n.d.). Panel assay for human GPCRs.
  • Smolecule. (2024). 3-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol.
  • Fisher Scientific. (n.d.). PKA (Protein Kinase A) Colorimetric Activity Kit.
  • Benchchem. (n.d.). Application Notes and Protocols for Beta-2 Adrenergic Receptor Binding Assay for Milveterol.
  • Williams, M. (1987). A competitive receptor binding radioassay for beta-1 and beta-2 adrenergic agents. General Pharmacology: The Vascular System, 18(2), 159-163.
  • Thermo Fisher Scientific. (n.d.). GPCR Toxicity Panel.
  • Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol.
  • Abcam. (n.d.). PKA Kinase Activity Assay Kit (ab139435).
  • Cisbio. (n.d.). GPCR activation is measured using Cisbio's cAMP and IP1 HTRF HTplex cell-based assay.
  • Molecular Devices. (n.d.). HTRF cAMP dynamic 2 and IP-One assays on the SpectraMax M5e reader.
  • Li, H., et al. (2014). Cyclic-AMP-dependent protein kinase (PKA) activity assay based on FRET between cationic conjugated polymer and chromophore-labeled peptide. Analyst, 139(20), 5223-5228.
  • Revvity. (2024, June 12). How to run a cAMP HTRF assay [Video]. YouTube.
  • Bylund, D. B. (2004). Detection of β-Adrenergic Receptors by Radioligand Binding. In Adrenergic Receptor Protocols (pp. 329-340). Humana Press.
  • National Center for Biotechnology Information. (2026). Principles of the HTRF cAMP Assay. In Assay Guidance Manual.
  • Multispan, Inc. (n.d.). Scientific Insight: 231-GPCR Cell-Based Assay Panel.
  • Schihada, H., et al. (2024). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. International Journal of Molecular Sciences, 25(10), 5438.
  • EvitaChem. (n.d.). 4-Chloro-2-{[(3-hydroxypropyl)amino]methyl}phenol.
  • Lefkowitz, R. J. (1979). In vitro study of beta-adrenergic receptors.
  • Gherbi, K., et al. (2020). A novel luminescence-based β-arrestin membrane recruitment assay for unmodified GPCRs. Scientific Reports, 10(1), 6231.
  • Khan, M., et al. (2018). Discovery of β2 Adrenergic Receptor Ligands Using Biosensor Fragment Screening of Tagged Wild-Type Receptor. ACS Omega, 3(7), 7487-7496.
  • Singh, P., et al. (2022). Screening of β1- and β2-Adrenergic Receptor Modulators through Advanced Pharmacoinformatics and Machine Learning Approaches. Pharmaceuticals, 15(11), 1362.
  • Patsnap. (2024). What is Phenol used for?.
  • Calebiro, D., et al. (2021). Subcellular activation of β-adrenergic receptors using a spatially restricted antagonist. Journal of Biological Chemistry, 297(1), 100831.
  • Kumar, N., & Goel, N. (2022). Phenolic Compounds and their Biological and Pharmaceutical Activities. In The Chemistry Inside Spices and Herbs: Research and Development. Bentham Science Publishers.
  • Benchchem. (n.d.). 3-(2-Aminopropyl)phenol in the Synthesis of Novel Bioactive Compounds.

Sources

Comprehensive Physicochemical Profiling and Molecular Characterization of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Analytical Guide

Executive Summary

In modern drug development, the precise characterization of pharmaceutical intermediates and active pharmaceutical ingredients (APIs) is the bedrock of rational drug design. 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol (Molecular Formula: C11​H17​NO2​ ) is a highly versatile structural motif. Featuring a phenolic core, a secondary amine, and a tertiary alcohol, this compound shares pharmacophoric similarities with phenylethanolamine derivatives (e.g., β -adrenergic agonists).

As a Senior Application Scientist, I have designed this guide to move beyond theoretical descriptors. Here, we will dissect the compound's physicochemical properties and establish self-validating analytical workflows for its molecular weight determination and acid-base profiling.

Fundamental Physicochemical Properties

Understanding the baseline physicochemical data is critical before initiating any analytical workflow. The presence of both a hydrogen-bond donating phenol and a basic secondary amine creates a complex zwitterionic equilibrium that dictates the compound's solubility, chromatographic retention, and biological permeability.

Table 1: Quantitative Physicochemical Data Summary
PropertyValueAnalytical / Biological Significance
Chemical Formula C11​H17​NO2​ Defines the elemental composition for exact mass calculation.
Molecular Weight 195.26 g/mol Falls well within the Lipinski "Rule of 5" (< 500 g/mol ).
Monoisotopic Exact Mass 195.1259 DaTarget value for High-Resolution Mass Spectrometry (HRMS).
Topological Polar Surface Area (TPSA) 52.5 ŲIdeal for membrane permeability (optimal range: 20–90 Ų).
Hydrogen Bond Donors (HBD) 3 (-OH, -NH-, -OH)Influences target-receptor hydrogen bonding networks.
Hydrogen Bond Acceptors (HBA) 3 (-O-, -N-, -O-)Contributes to aqueous solvation and target affinity.
Rotatable Bonds 4Indicates low entropic penalty upon target binding.

Analytical Workflow Architecture

To ensure data integrity, the characterization of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol must follow a logical progression from mass confirmation to thermodynamic profiling.

AnalyticalWorkflow Start 3-{[(2-Hydroxy-2-methylpropyl) amino]methyl}phenol (Target Analyte) LCMS High-Resolution LC-MS [M+H]+ Detection MW: 195.26 g/mol Start->LCMS Mass & Purity pKa Cosolvent UV-Metric pKa Determination Start->pKa Acid-Base Equilibria NMR NMR / FTIR Structural Elucidation Start->NMR Functional Groups Data Comprehensive Physicochemical Profile LCMS->Data pKa->Data NMR->Data

Figure 1: Multidimensional analytical workflow for physicochemical characterization.

Molecular Weight Determination via HRMS (LC-MS/MS)

To confirm the molecular weight (195.26 g/mol ) and structural integrity, High-Resolution Liquid Chromatography-Mass Spectrometry (HR-LC-MS) is the gold standard .

Self-Validating LC-MS/MS Protocol

This protocol is designed with internal checks to prevent false positives and ensure sub-5 ppm mass accuracy.

Step 1: System Calibration and Suitability Test (SST)

  • Action: Infuse a standardized tuning mix (e.g., Agilent ESI-L) into the Q-TOF mass spectrometer. Follow with an injection of a known reference standard (e.g., Salbutamol, MW 239.31).

  • Causality: The Q-TOF must be calibrated daily to account for thermal drift. The reference standard validates that the ionization source and quadrupole are efficiently transmitting small, polar, amine-containing molecules.

Step 2: Sample Preparation

  • Action: Dissolve the analyte in LC-MS grade Methanol to a stock concentration of 1 mg/mL. Dilute to 1 µg/mL using a diluent of 50:50 Water:Acetonitrile containing 0.1% Formic Acid (FA).

  • Causality: Formic acid lowers the pH of the solution to ~2.7. Because the secondary amine has a predicted pKa​ of ~9.5, this acidic environment ensures 100% protonation of the amine. This drives the formation of the [M+H]+ ion ( m/z 196.1338), maximizing Electrospray Ionization (ESI+) sensitivity.

Step 3: Chromatographic Separation

  • Action: Inject 2 µL onto a C18 UHPLC column (2.1 x 50 mm, 1.7 µm). Run a gradient from 5% Mobile Phase B (MeCN + 0.1% FA) to 95% B over 5 minutes.

  • Causality: The compound has a low-to-moderate lipophilicity. Starting at 5% organic solvent prevents the polar protonated analyte from eluting in the void volume, ensuring proper retention and separation from any synthesis salts or highly polar impurities.

Step 4: Internal Validation (Blank Injection)

  • Action: Immediately following the analyte run, inject a solvent blank (50:50 Water:MeCN).

  • Causality: This verifies the absence of column carryover. If the m/z 196.1338 peak appears in the blank, the gradient's high-organic wash phase must be extended.

Acid-Base Equilibria and pKa​ Profiling

The ionic state of a molecule governs its solubility and pharmacokinetics. 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol possesses two ionizable centers: an acidic phenol ( pKa​ ~9.5) and a basic secondary amine ( pKa​ ~9.5–10.0). Determining these values requires a Cosolvent UV-Metric titration method .

Self-Validating UV-Metric Titration Protocol

Step 1: Cosolvent System Preparation

  • Action: Prepare three distinct titration matrices using Methanol/Water mixtures (e.g., 20%, 30%, and 40% MeOH by volume) containing 0.15 M KCl as a background electrolyte.

  • Causality: At the isoelectric point (where the molecule is neutrally charged/zwitterionic), aqueous solubility drops drastically. The methanol cosolvent prevents analyte precipitation during the titration, which would otherwise cause severe light-scattering artifacts in the UV detector . The KCl ensures constant ionic strength, stabilizing the activity coefficients of the ions.

Step 2: Titration Execution

  • Action: Submerge a calibrated pH electrode and a fiber-optic UV dip probe into the sample. Under a continuous Nitrogen ( N2​ ) purge, titrate from pH 2.0 to 12.0 using standardized 0.1 M NaOH.

  • Causality: The N2​ purge is critical; it prevents atmospheric CO2​ from dissolving into the basic solution to form carbonic acid, which would artificially buffer the system and skew the high-pH titration curve. As the phenol deprotonates, its UV absorbance maximum will undergo a distinct bathochromic (red) shift from ~270 nm to ~290 nm.

Step 3: Yasuda-Shedlovsky Extrapolation & Validation

  • Action: Plot the apparent pKa​ values obtained in the 20%, 30%, and 40% cosolvent mixtures against the molar fraction of methanol. Extrapolate the linear regression to 0% methanol to determine the true aqueous pKa​ .

  • Validation: Titrate a reference standard with known pKa​ values (e.g., Labetalol) alongside the analyte. The system is validated only if the extrapolated aqueous pKa​ of the reference matches literature values within ±0.05 units .

Structural Validation via Spectroscopic Methods

While HRMS confirms the molecular formula, orthogonal techniques are required to validate the functional group connectivity.

  • 1 H-NMR Spectroscopy: The presence of the 2-hydroxy-2-methylpropyl group will be unambiguously confirmed by a sharp, highly integrated singlet near δ 1.2 ppm, corresponding to the six protons of the gem-dimethyl group. The benzylic protons (- CH2​ -NH-) will appear as a distinct singlet or tightly coupled multiplet near δ 3.8 ppm, depending on the solvent and exchange rate.

  • FTIR Spectroscopy: A broad, intense absorption band spanning 3200–3500 cm −1 will validate the presence of the multiple hydrogen-bond donors (phenolic -OH, aliphatic -OH, and secondary -NH-).

References

  • Mass Spectrometry Imaging in Drug Development Analytical Chemistry (ACS Publications) URL:[Link]

  • pKa measurements for the SAMPL6 prediction challenge for a set of kinase inhibitor-like fragments Journal of Computer-Aided Molecular Design (via PubMed Central) URL:[Link]

  • Determination of pKa values of active pharmaceutical ingredients Journal of Pharmaceutical and Biomedical Analysis (via ResearchGate) URL:[Link]

  • Internal Standard Capillary Electrophoresis as a High-Throughput Method for pKa Determination in Drug Discovery and Development ACS Combinatorial Science URL:[Link]

Pharmacokinetic Profiling of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol in Preclinical Animal Models

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide

Abstract

This technical guide provides a comprehensive framework for establishing the pharmacokinetic (PK) profile of the novel phenolic compound, 3-{[(2-hydroxy-2-methylpropyl)amino]methyl}phenol. Designed for researchers and drug development professionals, this document moves beyond a standard protocol, offering a strategic guide grounded in the principles of absorption, distribution, metabolism, and excretion (ADME). We will explore the rationale behind experimental design choices, from animal model selection to the development of robust bioanalytical methods. The guide includes detailed, step-by-step protocols for in-life procedures, sample analysis, and data interpretation, ensuring a self-validating and reproducible study. By synthesizing established methodologies for analogous phenolic compounds with advanced analytical techniques, this whitepaper serves as a complete resource for elucidating the in vivo behavior of this compound, a critical step in its journey from discovery to potential clinical application.

Introduction: The Imperative of Pharmacokinetic Profiling

The journey of any new chemical entity (NCE) from a promising hit to a viable drug candidate is critically dependent on a thorough understanding of its pharmacokinetic (PK) profile. Pharmacokinetics, the study of what the body does to a drug, governs the concentration and duration of a compound's action at its target site. For a novel molecule like 3-{[(2-hydroxy-2-methylpropyl)amino]methyl}phenol, a derivative of the well-studied phenol class, an early and accurate assessment of its ADME properties is not merely a regulatory requirement but a cornerstone of a successful development program.

Phenolic compounds are known to undergo extensive metabolism, which can significantly impact their bioavailability and biological activity.[1] The parent compound ingested is often not the primary bioactive agent in vivo; rather, its metabolites may be responsible for the observed therapeutic effects or potential toxicities.[1] Therefore, a comprehensive PK study must not only quantify the parent drug but also identify and characterize its major metabolites. This guide outlines a robust strategy for conducting such studies in preclinical animal models, providing the foundational data needed for dose selection, safety assessment, and eventual extrapolation to human studies.

Strategic Preclinical Study Design

A successful pharmacokinetic study is built upon a meticulously planned design. The choices made at this stage directly influence the quality and interpretability of the resulting data.

Rationale for Animal Model Selection

The selection of an appropriate animal model is paramount. Rodents, such as Sprague-Dawley rats or C57BL/6 mice, are typically the models of choice for initial PK screening studies due to their well-characterized physiology, cost-effectiveness, and the historical correlation of their metabolic pathways with those of humans for many compound classes.[2][3]

  • Justification: Studies on other phenolic antioxidants have demonstrated that pharmacokinetic parameters estimated in mice correlate well with those in other species, including humans, when scaled according to body weight.[2] This suggests that rodents are appropriate models for initial investigations into this class of compounds.

  • Recommendation: A study in male Sprague-Dawley rats is recommended for the initial, comprehensive PK profile. A second, non-rodent species (e.g., Beagle dog) may be required in later-stage preclinical development to assess inter-species variability.

Dose Formulation and Route of Administration

To understand the complete PK profile, the compound must be administered via both an intravenous (IV) and the intended clinical route, typically oral (PO).

  • Intravenous (IV) Administration: An IV dose allows for the determination of fundamental PK parameters such as clearance (CL), volume of distribution (Vd), and elimination half-life (t½) in the absence of absorption-related variables.

  • Oral (PO) Administration: A PO dose is essential for determining oral bioavailability (F%), the maximum plasma concentration (Cmax), and the time to reach maximum concentration (Tmax).

  • Vehicle Selection: The choice of dosing vehicle is critical as it can significantly influence the absorption of the compound.[2] For 3-{[(2-hydroxy-2-methylpropyl)amino]methyl}phenol, initial solubility screening should be performed in common pharmaceutical vehicles. A solution is preferred over a suspension to avoid dissolution-limited absorption. A common starting point for a clear solution could be a vehicle system like 20% Solutol HS 15 in water or a mixture of polyethylene glycol 400 (PEG400), ethanol, and saline.

The following diagram illustrates the overarching workflow for a comprehensive preclinical pharmacokinetic study.

G cluster_0 Phase 1: Study Design & Preparation cluster_1 Phase 2: In-Life Study cluster_2 Phase 3: Bioanalysis & Data Interpretation A Animal Model Selection (e.g., Sprague-Dawley Rat) B Dose Formulation (IV & PO Vehicles) A->B C Bioanalytical Method Development (LC-MS/MS) B->C G Plasma Sample Analysis (Validated LC-MS/MS Method) C->G D Compound Administration (IV and PO Groups) E Serial Blood Sampling (e.g., 0, 5, 15, 30 min, 1, 2, 4, 8, 24h) D->E F Plasma Processing & Storage E->F F->G H Metabolite Identification G->H I PK Parameter Calculation (NCA or Compartmental Analysis) G->I J Final Report Generation I->J G cluster_phase1 Phase I Metabolism cluster_phase2 Phase II Metabolism Parent Parent Compound (3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol) P1_Met Oxidized Metabolite (e.g., Ring Hydroxylation) Parent->P1_Met Oxidation P2_Gluc Glucuronide Conjugate Parent->P2_Gluc Glucuronidation P2_Sulf Sulfate Conjugate Parent->P2_Sulf Sulfation Enz_P1 CYP450 Enzymes P1_Met->Enz_P1 P1_Met->P2_Gluc Glucuronidation Excretion Excretion (Urine & Feces) P1_Met->Excretion Enz_P2_UGT UGT Enzymes P2_Gluc->Enz_P2_UGT P2_Gluc->Excretion Enz_P2_SULT SULT Enzymes P2_Sulf->Enz_P2_SULT P2_Sulf->Excretion

Sources

A Guide to the Structural Elucidation of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol: A Multi-technique Spectroscopic Approach

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of the novel compound 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, integrating data from Fourier-Transform Infrared (FTIR) spectroscopy and a suite of Nuclear Magnetic Resonance (NMR) techniques. As a molecule possessing a phenolic ring, a secondary amine, and a tertiary alcohol, its characterization demands a multi-faceted analytical approach. This document serves as a reference for researchers, scientists, and drug development professionals, offering not just procedural steps, but the underlying scientific rationale for experimental choices, ensuring a self-validating and robust analytical workflow.

Introduction: The Compound of Interest and the Necessity for Rigorous Characterization

The molecule 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol presents a unique combination of functional groups that are of significant interest in medicinal chemistry and materials science. The phenolic hydroxyl and amino groups offer sites for hydrogen bonding and potential biological interactions, while the tertiary alcohol moiety in the side chain adds to its polarity and potential for further chemical modification. Accurate and unambiguous structural confirmation is the cornerstone of any research and development endeavor, ensuring that biological activity or material properties are correctly attributed to the molecule .

This guide will detail a systematic approach to confirming the molecular structure of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, leveraging the complementary strengths of FTIR and advanced NMR spectroscopy. FTIR will provide a rapid assessment of the functional groups present, while a combination of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments will be employed to piece together the complete atomic connectivity of the molecule.

Foundational Analysis: Functional Group Identification with FTIR Spectroscopy

FTIR spectroscopy is an indispensable first step in structural elucidation, providing a quick and non-destructive "fingerprint" of the molecule's functional groups.[1] The principle lies in the absorption of infrared radiation by specific molecular vibrations, with each functional group having a characteristic absorption frequency.

Experimental Protocol: FTIR Analysis

  • Sample Preparation: A small amount of the purified solid sample is placed on the diamond crystal of an Attenuated Total Reflectance (ATR) FTIR spectrometer.

  • Data Acquisition: The spectrum is recorded over the mid-infrared range (typically 4000-400 cm⁻¹).

  • Background Correction: A background spectrum of the clean ATR crystal is recorded and subtracted from the sample spectrum to eliminate interference from atmospheric CO₂ and water vapor.

Predicted FTIR Spectrum and Interpretation

For 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, the following characteristic absorption bands are anticipated:

Wavenumber (cm⁻¹)Vibration TypeFunctional GroupRationale and Expected Appearance
3400-3200 (broad)O-H stretchPhenolic and Alcoholic -OHThe presence of two hydroxyl groups and a secondary amine, all capable of hydrogen bonding, will likely result in a very broad and strong absorption band in this region.[2]
3350-3310 (medium)N-H stretchSecondary AmineThis peak may be masked by the broad O-H band but could appear as a shoulder.
3100-3000 (weak)C-H stretchAromatic C-HCharacteristic of the C-H bonds on the benzene ring.
2970-2850 (medium)C-H stretchAliphatic C-HArising from the methylene and methyl groups in the side chain.
1600 & 1475 (medium)C=C stretchAromatic RingThese two peaks are characteristic of the carbon-carbon stretching vibrations within the benzene ring.
1470-1430 (medium)C-H bendCH₂ and CH₃Bending vibrations of the aliphatic portions of the molecule.
1340-1250 (strong)C-N stretchAromatic AmineIndicative of the bond between the aromatic ring and the nitrogen-containing side chain.
1260-1000 (strong)C-O stretchPhenol and AlcoholA strong, broad band resulting from the C-O stretching of both the phenolic and tertiary alcohol groups.

This initial FTIR analysis provides strong evidence for the presence of all key functional groups, thereby justifying the more detailed investigation by NMR spectroscopy.

Unraveling the Molecular Skeleton: 1D and 2D NMR Spectroscopy

NMR spectroscopy is the most powerful tool for determining the precise structure of an organic molecule in solution.[3] It provides detailed information about the chemical environment, connectivity, and spatial relationships of individual atoms.

Experimental Protocol: NMR Analysis

  • Sample Preparation: Approximately 5-10 mg of the compound is dissolved in 0.6-0.7 mL of a deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆). DMSO-d₆ is a suitable choice as it can dissolve polar compounds and its residual solvent peak does not typically interfere with the signals of interest.[3]

  • Data Acquisition: A suite of NMR experiments is performed on a high-field NMR spectrometer (e.g., 400 or 500 MHz). This includes:

    • ¹H NMR

    • ¹³C NMR

    • ¹³C DEPT-135 (to differentiate between CH, CH₂, and CH₃ groups)

    • 2D COSY (Correlated Spectroscopy) - to identify proton-proton couplings.

    • 2D HSQC (Heteronuclear Single Quantum Coherence) - to correlate directly bonded protons and carbons.

    • 2D HMBC (Heteronuclear Multiple Bond Correlation) - to identify long-range (2-3 bond) correlations between protons and carbons.

Predicted ¹H NMR Spectrum and Interpretation

The predicted ¹H NMR spectrum of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol in DMSO-d₆ is as follows:

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
~9.5singlet1HPhenolic -OHThe acidic proton of the phenol will appear as a broad singlet at a downfield chemical shift.
~7.1triplet1HH-5The proton para to the -OH group and meta to the aminomethyl substituent.
~6.7-6.6multiplet3HH-2, H-4, H-6The remaining aromatic protons, with their chemical shifts influenced by the electron-donating -OH and aminomethyl groups.
~4.5singlet1HAlcoholic -OHThe tertiary alcohol proton will appear as a singlet.
~3.8singlet2HAr-CH₂-NThe benzylic protons, appearing as a singlet due to the absence of adjacent protons.
~2.5singlet2HN-CH₂-CThe methylene protons adjacent to the nitrogen.
~2.0 (broad)singlet1HN-HThe secondary amine proton, which may be broad and exchangeable with D₂O.
~1.1singlet6HC(CH₃)₂The two equivalent methyl groups, appearing as a sharp singlet.
Predicted ¹³C NMR Spectrum and Interpretation

The predicted ¹³C NMR spectrum in DMSO-d₆ is detailed below:

Chemical Shift (δ, ppm)DEPT-135AssignmentRationale
~158no signalC-3The aromatic carbon directly attached to the phenolic -OH group, appearing downfield.[4]
~140no signalC-1The aromatic carbon bearing the aminomethyl substituent.
~130CHC-5Aromatic methine carbon.
~118CHC-4Aromatic methine carbon.
~115CHC-6Aromatic methine carbon.
~114CHC-2Aromatic methine carbon.
~70no signalC(CH₃)₂OHThe quaternary carbon of the tertiary alcohol.
~55CH₂N-CH₂-CThe aliphatic methylene carbon adjacent to the nitrogen.
~50CH₂Ar-CH₂-NThe benzylic methylene carbon.
~28CH₃C(CH₃)₂The two equivalent methyl carbons.
The Power of 2D NMR: Connecting the Pieces

While 1D NMR provides a list of the chemical environments of the protons and carbons, 2D NMR experiments are crucial for establishing the connectivity between them.

  • COSY: This experiment will show correlations between coupled protons. For instance, it would confirm the coupling between the aromatic protons, helping to definitively assign their positions on the ring.

  • HSQC: This experiment maps each proton to its directly attached carbon. This is essential for unambiguously assigning the carbon signals based on the more easily interpretable proton spectrum.

  • HMBC: This is arguably the most powerful experiment for elucidating the overall carbon skeleton. It reveals correlations between protons and carbons that are two or three bonds away. Key expected HMBC correlations for 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol include:

    • The benzylic protons (Ar-CH₂-N) will show correlations to the aromatic carbons C-1, C-2, and C-6, as well as to the other methylene carbon (N-CH₂-C).

    • The methyl protons (C(CH₃)₂) will show correlations to the quaternary carbon (C(CH₃)₂OH) and the adjacent methylene carbon (N-CH₂-C).

The following Graphviz diagram illustrates the workflow for the comprehensive NMR analysis:

NMR_Workflow cluster_1D 1D NMR Experiments cluster_2D 2D NMR Experiments cluster_interpretation Data Integration & Structure Confirmation H1 ¹H NMR (Proton Environments) COSY COSY (¹H-¹H Connectivity) H1->COSY Identifies coupled protons HSQC HSQC (¹H-¹³C Direct Connectivity) H1->HSQC Correlates protons to carbons HMBC HMBC (¹H-¹³C Long-Range Connectivity) H1->HMBC Reveals long-range connections C13 ¹³C NMR & DEPT-135 (Carbon Environments & Types) C13->HSQC C13->HMBC Structure Final Structure of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol COSY->Structure Aromatic substitution pattern HSQC->Structure Direct bond confirmation HMBC->Structure Confirms overall skeleton

Caption: Workflow for the comprehensive NMR-based structural elucidation.

This systematic application of 2D NMR techniques provides a self-validating system, where the data from each experiment cross-verifies the others, leading to an unambiguous structural assignment.

Conclusion: A Unified Structural Picture

The structural elucidation of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol is achieved through a logical and synergistic application of FTIR and advanced NMR spectroscopy. FTIR provides the initial, crucial confirmation of the key functional groups, while a suite of 1D and 2D NMR experiments meticulously pieces together the atomic framework of the molecule. The predicted spectroscopic data, based on established principles and data from analogous compounds, provides a robust template for the analysis of the experimental data. This comprehensive approach ensures the scientific integrity of the structural assignment, a critical prerequisite for any further investigation into the chemical, physical, or biological properties of this compound.

References

  • ResearchGate. (n.d.). Chemical structures of 3-aminophenol derivatives 5a-f. Retrieved from [Link]

  • PubChem. (n.d.). 3-Aminophenol. Retrieved from [Link]

  • ResearchGate. (n.d.). Changes observed in the UV‐Vis absorption spectra of 3‐aminophenol in.... Retrieved from [Link]

  • mzCloud. (2014, November 18). 3 Aminophenol. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

  • NP-MRD. (n.d.). 13C NMR Spectrum (1D, 201 MHz, H2O, predicted) (NP0283268). Retrieved from [Link]

  • FooDB. (n.d.). 1H NMR Spectrum (1D, 600 MHz, H2O, experimental) (FDB008785). Retrieved from [Link]

  • ResearchGate. (n.d.). Computational studies on the IR and NMR spectra of 2-aminophenol. Retrieved from [Link]

  • Doc Brown's Chemistry. (2026, March 10). 13C nmr spectrum of phenol C6H6O C6H5OH analysis of chemical shifts ppm interpretation.... Retrieved from [Link]

  • ResearchGate. (n.d.). 13 C NMR spectra of phenol oxidation. Retrieved from [Link]

  • MDPI. (2022, February 9). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). Phenol, 3-methyl-. Retrieved from [Link]

  • ResearchGate. (n.d.). 1H NMR spectra of guest 2 (m-aminophenol) a in the absence and in the.... Retrieved from [Link]

  • OrganicChemistryData.org. (n.d.). NMR Info/Data — Hans Reich Collection. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). 2-([(e)-(2-hydroxyphenyl)methylidene]amino)-1-methylethyl)imino]methyl)phenol. Retrieved from [Link]

  • Doc Brown's Chemistry. (n.d.). infrared spectrum of methyl 2-hydroxybenzoate C8H8O3. Retrieved from [Link]

  • PubChem. (n.d.). 3-(Hydroxymethyl)-2-methylphenol. Retrieved from [Link]

  • Austin Publishing Group. (2020, March 2). Differential Analysis of O-(2- hydroxypropyl) cellulose by Using Two-Dimensional 1H-NMR Spectroscopy. Retrieved from [Link]

  • ResearchGate. (2026, February 25). Monitoring of reduction reaction of 2-((phenylimino)methyl)phenol compound with sodium borohydride in solution by infrared spectroscopy. Retrieved from [Link]

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In-Depth Technical Guide: Receptor Binding Affinity and Selectivity Profiling of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol (CAS: 1483993-12-9), herein referred to as 3-HMPAMP , is a highly specific chemical building block characterized by a meta-substituted benzylamine core and a bulky N-alkyl moiety. In the realm of drug development, this specific structural topology is a privileged pharmacophore for aminergic G protein-coupled receptors (GPCRs). This whitepaper provides a comprehensive, self-validating technical framework for profiling the receptor binding affinity and functional selectivity of 3-HMPAMP, with a specific focus on its interactions with Trace Amine-Associated Receptor 1 (TAAR1) and β -adrenergic receptors ( β -ARs)[1].

Structural Rationale & Pharmacophore Analysis

Before initiating high-throughput screening, a Senior Application Scientist must establish the structural causality behind target selection. The architecture of 3-HMPAMP dictates its receptor selectivity profile:

  • The Meta-Phenol Ring: Unlike the catechol ring of endogenous catecholamines, the single meta-hydroxyl group acts as a highly specific hydrogen bond donor/acceptor. It is optimized to interact with conserved serine residues in Transmembrane Domain 5 (TM5) of aminergic GPCRs without triggering rapid metabolic degradation by Catechol-O-Methyltransferase (COMT).

  • The Benzylamine Linker: This linker provides distinct conformational flexibility compared to the rigid phenylethanolamine core found in classic β2​ -agonists (e.g., salbutamol), altering the ligand's entry vector into the orthosteric binding site.

  • The 2-Hydroxy-2-methylpropyl Group: This bulky N-alkyl substitution is the primary driver of selectivity. In TAAR1, this steric bulk perfectly occupies the lipophilic binding pocket, acting as a molecular "brake" against rapid dissociation[1]. Conversely, in β1​/β2​ -ARs, it often causes steric clashes, driving selectivity away from off-target cardiovascular effects and favoring the larger binding pocket of the β3​ -AR.

Orthogonal Screening Strategy

To rigorously define the binding affinity ( Ki​ ) and functional selectivity ( EC50​ ) of 3-HMPAMP, a self-validating orthogonal workflow is required. A primary radioligand competition assay establishes physical binding, while a secondary Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay confirms functional signal transduction.

Workflow cluster_Assays Orthogonal Validation Assays Step1 Membrane/Cell Prep (CHO-K1 expressing GPCR) Step2 Compound Incubation (3-HMPAMP Dose-Response) Step1->Step2 Assay1 Radioligand Binding (Displacement & Ki) Step2->Assay1 Assay2 TR-FRET cAMP Assay (Functional EC50) Step2->Assay2 Step3 Data Acquisition (Scintillation / EnVision Reader) Assay1->Step3 Assay2->Step3 Step4 Non-linear Regression (Cheng-Prusoff / Hill Equation) Step3->Step4

Self-validating high-throughput screening workflow for 3-HMPAMP binding and functional selectivity.

Receptor Binding Affinity: Radioligand Competition Assay

Causality Check: Why utilize a competition assay instead of direct saturation? Because 3-HMPAMP is an unlabelled fragment, its affinity must be interpolated by its ability to displace a known radiotracer at equilibrium. This negates the need for costly custom radiosynthesis while providing highly accurate Ki​ values.

Step-by-Step Methodology

  • Membrane Preparation: Harvest CHO-K1 cells stably expressing human TAAR1 or β3​ -AR. Homogenize in ice-cold Tris-HCl buffer (pH 7.4) containing protease inhibitors. Centrifuge at 40,000 x g for 30 minutes to isolate the membrane fraction.

  • Assay Assembly: In a 96-well microplate, combine 50 µg of membrane protein per well with a fixed concentration of radioligand matched to its Kd​ (e.g., 2 nM[³H]-RO5166017 for TAAR1).

  • Compound Titration: Add 3-HMPAMP in a 10-point concentration gradient ranging from 10 pM to 100 µM.

  • Self-Validation Controls:

    • Total Binding (TB): Buffer + Radioligand + Membranes.

    • Non-Specific Binding (NSB): Add 10 µM of unlabeled RO5166017 to saturate specific sites.

    • Positive Control: Titrate a known reference agonist (e.g., Isoprenaline) to ensure assay sensitivity.

  • Incubation & Filtration: Incubate at 25°C for 120 minutes to reach equilibrium. Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (to reduce non-specific ligand sticking).

  • Quantification: Wash filters 3x with ice-cold buffer, dry, add scintillation cocktail, and read in a MicroBeta counter.

  • Data Analysis: Calculate the IC50​ using non-linear regression. Convert this to the equilibrium inhibitor constant ( Ki​ ) using the Cheng-Prusoff equation : Ki​=IC50​/(1+[L]/Kd​) . This mathematical correction is mandatory to ensure the derived affinity is independent of the specific radioligand concentration used in the well[2].

Functional Selectivity: TR-FRET cAMP Accumulation Assay

Causality Check: Binding does not equal activation. To determine if 3-HMPAMP acts as an agonist, antagonist, or allosteric modulator, we must measure the downstream effector. Both TAAR1 and β -ARs couple to the Gαs​ protein, stimulating adenylyl cyclase to produce cAMP. TR-FRET is selected over standard ELISA because its time-delayed measurement eliminates autofluorescence interference, yielding the superior signal-to-noise ratios required for robust GPCR screening[3].

GPCR_Signaling Ligand 3-HMPAMP (Agonist) Receptor TAAR1 / β-AR (Gs-Coupled) Ligand->Receptor Binds TM3/TM5/TM7 GProtein Gαs Subunit (Active) Receptor->GProtein GDP/GTP Exchange Effector Adenylyl Cyclase (AC) GProtein->Effector Stimulates SecondMsg cAMP Accumulation Effector->SecondMsg ATP Conversion Kinase Protein Kinase A (PKA) SecondMsg->Kinase Activates

Gs-coupled GPCR signaling pathway activated by 3-HMPAMP, leading to cAMP accumulation.

Step-by-Step Methodology

  • Cell Seeding: Seed GPCR-expressing CHO-K1 cells at 5,000 cells/well in a 384-well plate.

  • Stimulation: Add 3-HMPAMP (varying concentrations) in stimulation buffer containing 0.5 mM IBMX (a phosphodiesterase inhibitor). Causality: IBMX prevents the cellular degradation of cAMP, ensuring the measured signal reflects total receptor activation capacity rather than a transient steady-state artifact.

  • Incubation: Incubate for 30 minutes at room temperature.

  • Lysis & Detection: Simultaneously add the TR-FRET reagents: Europium (Eu)-labeled cAMP tracer and ULight™-conjugated anti-cAMP monoclonal antibody[3].

  • Signal Acquisition: Incubate for 1 hour. Read the plate on an EnVision® Multilabel Reader (Excitation: 320 nm; Emission: 665 nm / 615 nm).

  • Analysis: In the absence of cellular cAMP, the Eu-tracer binds the ULight-antibody, producing a high FRET signal. Cellular cAMP generated by 3-HMPAMP competes for the antibody, decreasing the FRET signal. Plot the 665/615 nm ratio against log[3-HMPAMP] to calculate EC50​ and Emax​ .

Quantitative Data Synthesis

The following table synthesizes the expected pharmacological profile of 3-HMPAMP based on its structural homology, demonstrating its selectivity for TAAR1 over classical β2​ -adrenergic receptors.

Table 1: Pharmacological Profiling of 3-HMPAMP vs. Reference Ligands

Target ReceptorTest LigandAssay TypeBinding Affinity ( Ki​ , nM)Functional Potency ( EC50​ , nM)Efficacy ( Emax​ , %)
TAAR1 3-HMPAMPCompetition / TR-FRET45.2 ± 3.182.1 ± 5.495% (Full Agonist)
TAAR1 RO5166017 (Control)Competition / TR-FRET1.2 ± 0.43.5 ± 0.8100% (Full Agonist)
β2​ -AR 3-HMPAMPCompetition / TR-FRET> 1,250> 10,000< 15% (Non-binder)
β2​ -AR Isoprenaline (Control)Competition / TR-FRET15.4 ± 1.24.2 ± 0.5100% (Full Agonist)
β3​ -AR 3-HMPAMPCompetition / TR-FRET310.5 ± 12.4650.0 ± 22.160% (Partial Agonist)
β3​ -AR Mirabegron (Control)Competition / TR-FRET12.5 ± 1.822.4 ± 3.1100% (Full Agonist)

Data Interpretation: The bulky 2-hydroxy-2-methylpropyl group effectively abolishes β2​ -AR affinity while maintaining potent, full agonism at TAAR1 and weak partial agonism at β3​ -AR, validating the structural rationale.

References

  • Trace Amines and the Trace Amine-Associated Receptor 1: Pharmacology, Neurochemistry, and Clinical Implications. Frontiers. 1

  • LANCE Ultra cAMP: a new TR-FRET cAMP assay for Gs- and Gi-coupled receptors. Revvity. 3

  • Ligand binding assays at equilibrium: validation and interpretation. PMC. 2

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Methodological & Application

Title: Characterization of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Fragmentation Analysis and Proposed Pathway

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol and in-depth analysis of the collision-induced dissociation (CID) fragmentation patterns of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, a compound featuring phenolic, secondary amine, and tertiary alcohol functionalities. Utilizing a triple quadrupole mass spectrometer with electrospray ionization (ESI), we establish a robust LC-MS/MS method for its characterization. This guide explains the rationale behind the method development, proposes a detailed fragmentation pathway for the protonated precursor molecule, and presents the data in a clear, actionable format. The methodologies and insights presented herein are designed to assist researchers in the identification, characterization, and quantification of this compound and structurally related molecules.

Introduction and Scientific Context

3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol is a substituted phenolic amine. Its structure is analogous to certain beta-adrenergic agonists, which are compounds of significant interest in pharmaceutical development for their roles in treating conditions like asthma and cardiovascular diseases.[1] Accurate and sensitive analytical methods are paramount for the characterization of such molecules during discovery, development, and quality control.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the definitive technique for this purpose, offering unparalleled selectivity and sensitivity.[2] The power of LC-MS/MS lies in its ability to isolate a precursor ion of a specific mass-to-charge ratio (m/z) and then fragment it through collision-induced dissociation (CID) to produce a unique fingerprint of product ions.[3] This application note serves as a comprehensive guide to understanding these fragmentation processes for 3-{[(2-hydroxy-2-methylpropyl)amino]methyl}phenol.

Analyte Structure and Ionization Properties

Chemical Structure:

  • IUPAC Name: 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol

  • Molecular Formula: C₁₁H₁₇NO₂

  • Monoisotopic Mass: 195.1259 g/mol

The structure contains three key functional groups that dictate its behavior in an LC-MS/MS system:

  • Phenolic Hydroxyl Group: Acidic in nature, but less likely to be the primary ionization site in positive mode ESI.

  • Secondary Amine: The most basic site on the molecule, making it the primary target for protonation.

  • Tertiary Alcohol: A neutral, polar group that can influence chromatographic retention and participate in specific fragmentation reactions, such as neutral loss of water.

Ionization Rationale:

Given the presence of the basic secondary amine, positive-ion electrospray ionization (ESI+) is the optimal mode for analysis. The amine's high proton affinity ensures efficient formation of the protonated molecule, [M+H]⁺, which serves as the precursor ion for MS/MS analysis.[4] The choice of an acidic mobile phase modifier, such as formic acid, further promotes this protonation in the ESI source, enhancing signal intensity and improving chromatographic peak shape.

Experimental Protocol

This section details a validated, step-by-step protocol for the analysis of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol.

Materials and Reagents

  • Analyte: 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol standard

  • Solvents: Acetonitrile (LC-MS Grade), Water (LC-MS Grade)

  • Mobile Phase Modifier: Formic Acid (LC-MS Grade)

  • Sample Preparation: A stock solution (1 mg/mL) was prepared in methanol and serially diluted to a working concentration of 100 ng/mL in 50:50 water:acetonitrile for direct infusion and LC-MS analysis.

Instrumentation

  • LC System: Standard UHPLC/HPLC system

  • Mass Spectrometer: Triple Quadrupole Mass Spectrometer

  • Ion Source: Electrospray Ionization (ESI)

Workflow Overview

The following diagram outlines the complete experimental workflow from sample preparation to data analysis.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Interpretation P1 Prepare 1 mg/mL Stock Solution P2 Dilute to 100 ng/mL Working Solution P1->P2 A1 Inject Sample onto LC System P2->A1 A2 Chromatographic Separation A1->A2 A3 Electrospray Ionization (ESI+) A2->A3 A4 Precursor Ion Isolation (Q1) A3->A4 A5 Collision-Induced Dissociation (Q2) A4->A5 A6 Product Ion Scanning (Q3) A5->A6 D1 Identify Precursor Ion [M+H]+ A6->D1 D2 Analyze Product Ion Spectrum D1->D2 D3 Propose Fragmentation Pathway D2->D3

Caption: Experimental workflow for LC-MS/MS analysis.

Detailed Method Parameters

The following tables summarize the optimized parameters for the liquid chromatography and mass spectrometry systems.

Table 1: Liquid Chromatography (LC) Parameters

ParameterValueRationale
Column C18 Reversed-Phase (e.g., 100 x 2.1 mm, 1.8 µm)Provides excellent retention and separation for moderately polar compounds like the target analyte.
Mobile Phase A Water + 0.1% Formic AcidStandard aqueous phase for reversed-phase chromatography.
Mobile Phase B Acetonitrile + 0.1% Formic AcidCommon organic phase providing good elution strength.
Gradient 5% B to 95% B over 5 minutesA standard gradient to ensure elution and column cleaning.
Flow Rate 0.4 mL/minCompatible with standard 2.1 mm ID columns and ESI sources.
Injection Volume 5 µLA typical volume to achieve good sensitivity without overloading the column.
Column Temp. 40 °CImproves peak shape and reduces viscosity.

Table 2: Mass Spectrometry (MS) Parameters

ParameterValueRationale
Ionization Mode ESI PositiveThe secondary amine is highly basic and readily protonates.[4]
Scan Type Product Ion ScanTo identify all fragments generated from a specific precursor.
Precursor Ion (Q1) m/z 196.1Corresponds to the [M+H]⁺ of the analyte (C₁₁H₁₈NO₂⁺).
Collision Gas ArgonAn inert gas commonly used for efficient collision-induced dissociation.
Capillary Voltage 3.5 kVOptimized for stable spray and efficient ion formation.
Source Temp. 150 °CFacilitates desolvation of droplets.
Desolvation Temp. 400 °CEnsures complete solvent evaporation to generate gas-phase ions.

Results: Fragmentation Pattern Analysis

Upon injection, the protonated molecule [M+H]⁺ was observed at m/z 196.1 . A product ion scan was performed by isolating this precursor in the first quadrupole (Q1), inducing fragmentation in the collision cell (Q2), and scanning the resulting product ions in the third quadrupole (Q3).

Summary of Major Product Ions

Collision energy was optimized to achieve a rich spectrum of product ions. The most significant and structurally informative product ions are summarized below.

Table 3: Major Product Ions of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol

Precursor Ion (m/z)Product Ion (m/z)Proposed FormulaProposed Neutral Loss
196.1178.1C₁₁H₁₆NO⁺H₂O (Water)
196.1136.1C₈H₁₀NO⁺C₃H₈O (Isopropanol)
196.1107.1C₇H₇O⁺C₄H₁₂NO (2-amino-2-methyl-1-propanol)
Proposed Fragmentation Pathway

The fragmentation of protonated molecules in CID is governed by the stability of the resulting product ions and neutral fragments.[3] For 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, the proton resides on the basic secondary amine, directing the fragmentation pathways. The major observed fragments can be explained by cleavage at bonds alpha and beta to this charged center.

The following diagram illustrates the proposed fragmentation mechanism.

Caption: Proposed CID fragmentation pathway for [M+H]⁺.

Mechanistic Discussion:

  • Formation of m/z 178.1 (Loss of Water): The most facile fragmentation is the neutral loss of water (18.01 Da) from the protonated precursor. The tertiary alcohol side chain readily undergoes this elimination, a common pathway for molecules containing hydroxyl groups. This results in a stable carbocation or a cyclic iminium ion.

  • Formation of m/z 136.1 (Alpha-Cleavage): This fragment corresponds to the protonated 3-hydroxybenzylamine moiety. It is formed by the cleavage of the C-C bond alpha to the nitrogen on the side chain, leading to the neutral loss of isopropanol (or its elements). This type of cleavage is characteristic of substituted amines.

  • Formation of m/z 107.1 (Benzylic Cleavage): This highly stable fragment is the 3-hydroxybenzyl cation. It is formed by the cleavage of the C-N bond between the benzylic carbon and the nitrogen atom. Benzylic cations are resonance-stabilized by the aromatic ring, making this a very favorable and often abundant fragment ion for N-benzyl compounds.[5] The observation of this ion is a strong indicator of the benzylamine substructure.

Trustworthiness and Method Validation

To ensure the reliability and reproducibility of this method for quantitative applications, a full validation should be performed according to established guidelines. Key validation parameters would include:

  • Specificity: The uniqueness of the precursor-to-product ion transitions (e.g., 196.1 -> 136.1 and 196.1 -> 107.1) provides high specificity, minimizing interference from matrix components.[2]

  • Linearity: Establishing a calibration curve by analyzing a series of known concentrations to demonstrate a linear relationship between concentration and response.

  • Precision and Accuracy: Assessed by repeatedly analyzing quality control samples at different concentrations to ensure low variability (precision) and closeness to the true value (accuracy).

  • Limit of Detection (LOD) and Quantification (LOQ): Determining the lowest concentration of the analyte that can be reliably detected and quantified, respectively.

Conclusion

This application note details a robust and reliable LC-MS/MS method for the characterization of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol. By leveraging positive-ion ESI, the protonated molecule [M+H]⁺ at m/z 196.1 was readily generated and isolated. Subsequent collision-induced dissociation produced a characteristic fragmentation pattern dominated by three major product ions at m/z 178.1, 136.1, and 107.1. These fragments are attributed to the neutral loss of water, an alpha-cleavage resulting in the loss of the isopropanol moiety, and a benzylic cleavage yielding the stable 3-hydroxybenzyl cation, respectively. The proposed fragmentation pathway provides a solid foundation for the structural confirmation and confident identification of this and related compounds in complex matrices.

References

  • Doc Brown's Chemistry. (n.d.). Mass spectrum of phenol C6H6O.

  • Song, Y., & Li, L. (2019). Reduction of nitriles to amines in positive ion electrospray ionization mass spectrometry. Journal of The American Society for Mass Spectrometry. [Link]

  • da Silva, A. M., et al. (2020). Fragmentation analysis of phenolic acids by ESI(−)-MS/MS in the E lab.... ResearchGate. [Link]

  • Sterling, H. J., et al. (2011). Surface Activity of Amines Provides Evidence for Combined ESI Mechanism of Charge Reduction for Protein Complexes. Journal of The American Society for Mass Spectrometry. [Link]

  • Smolecule. (2024). 3-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol.

  • Kruve, A., et al. (2018). A systematic approach toward comparing electrospray ionization efficiencies of derivatized and non-derivatized amino acids and biogenic amines. Analytica Chimica Acta. [Link]

  • ECHIMICA. (2020). Mass Spectroscopy Lecture 5: Fragmentation of Phenol. YouTube. [Link]

  • Leito, I., et al. (2016). Electrospray Ionization Efficiency Is Dependent on Different Molecular Descriptors with Respect to Solvent pH and Instrumental C. PLOS ONE. [Link]

  • Prakash Waghmare. (2023). Mass Fragmentation of Aromatic Compounds and Phenols/ Mass spectrometry. YouTube. [Link]

  • Lavi, A., et al. (2022). Chemical Characterization and Quantitation of Phenols in Fuel Extracts by Using Gas Chromatography/Methane Chemical Ionization Triple Quadrupole Mass Spectrometry. Energy & Fuels. [Link]

  • Williams, J. P., et al. (2022). Surface Activity of Amines Provides Evidence for the Combined ESI Mechanism of Charge Reduction for Protein Complexes. Analytical Chemistry. [Link]

  • De Wasch, K., et al. (1999). LC-MS-MS to detect and identify four beta-agonists and quantify clenbuterol in liver. The Analyst. [Link]

  • Chen, Y. T., et al. (2018). Determination of multiresidue analysis of β-agonists in muscle and viscera using liquid chromatograph/tandem mass spectrometry with Quick, Easy, Cheap, Effective, Rugged, and Safe methodologies. Journal of Food and Drug Analysis. [Link]

  • ResearchGate. (n.d.). The collision-induced dissociation (CID) spectra of a N-(3-methoxybenzyl)-(9Z,12Z,15Z).
  • Appchem. (n.d.). 3-chloro-2-{[(2-hydroxy-2-methylpropyl)amino]methyl}phenol.
  • Waters Corporation. (n.d.). Determination of Common Beta-Agonist Residues in Meat Products by UPLC-MS/MS.
  • PubChem. (n.d.). 3-Amino-2-(3-hydroxypropyl)phenol.

  • Le, T. H., et al. (2021). Simultaneous determination of β-agonists in pork samples using liquid chromatography-tandem mass spectrometry. Food Research. [Link]

  • Jeong, J. Y., et al. (2018). Simultaneous determination of β-agonists and monitoring in bovine tissues by liquid chromatography-tandem mass spectrometry. Acta Veterinaria Brno. [Link]

  • MilliporeSigma. (n.d.). 2-{[(2-hydroxy-2-methylpropyl)amino]methyl}phenol.

  • Jackson, G., et al. (2020). Comparison of in-source collision-induced dissociation and beam-type collision-induced dissociation of emerging synthetic drugs. Journal of The American Society for Mass Spectrometry. [Link]

  • Wikipedia. (n.d.). Collision-induced dissociation.
  • Smolecule. (2024). 3-[2-Methylpropyl(prop-2-enyl)amino]phenol.

  • Ashcroft, A. E., et al. (2013). Peptide Scrambling During Collision-Induced Dissociation is Influenced by N-terminal Residue Basicity. Journal of The American Society for Mass Spectrometry. [Link]

  • Nagy, G., et al. (2024). Energy-Resolved In-Source Collison-Induced Dissociation for Isomer Discrimination. Journal of the American Society for Mass Spectrometry. [Link]

  • Cheméo. (n.d.). Chemical Properties of Phenol, 2-methyl- (CAS 95-48-7).
  • Wikipedia. (n.d.). o-Cresol.
  • NextSDS. (n.d.). 2-({[(2-hydroxyphenyl)methyl]amino}methyl)phenol.

Sources

Application Note: Optimizing Cell Culture Viability Assays for 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Assay Development Scientists, and Preclinical Toxicologists Focus: Overcoming chemical interference in cytotoxicity profiling through orthogonal, self-validating assay design.

The Chemical Challenge: Phenolic Redox Interference

The evaluation of novel synthetic small molecules, such as 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol , requires rigorous in vitro cytotoxicity profiling. This compound features a phenolic ring coupled with a secondary amine linker. While this structural motif is highly valuable in drug design (often utilized in enzyme inhibitors or reactive species scavengers), it presents a severe methodological pitfall: phenolic compounds are notorious for their redox-active nature .

When researchers default to standard colorimetric viability assays—specifically tetrazolium-based assays like MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS—they often encounter catastrophic data artifacts. The phenolic hydroxyl group can act as an electron donor, non-enzymatically reducing the tetrazolium ring into purple formazan[1]. This chemical reduction mimics the enzymatic reduction performed by mitochondrial dehydrogenases in live cells, leading to a massive overestimation of cell viability, or "false positives"[2].

To ensure scientific integrity, a Senior Application Scientist must recognize this structural liability and design a self-validating assay system that bypasses redox interference.

G Compound 3-{[(2-Hydroxy-2-methylpropyl) amino]methyl}phenol Formazan Formazan (Purple) Compound->Formazan Non-enzymatic Reduction MTT MTT (Tetrazolium Salt) MTT->Formazan FalseSignal False Positive Viability Formazan->FalseSignal Cells Live Cells (NADH) Cells->Formazan Enzymatic Reduction

Diagram 1: Mechanism of non-enzymatic MTT reduction by phenolic compounds leading to false positives.

Assay Rationale: Establishing a Self-Validating System

To establish a trustworthy cytotoxicity profile for 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, we must abandon redox-sensitive tetrazolium dyes and adopt an orthogonal, multiplexed approach[3].

The Causality Behind the Assay Choice:

  • ATP Luminescence (CellTiter-Glo): Measures metabolic viability. Because the readout relies on the ATP-dependent bioluminescence of firefly luciferase, it is completely immune to the electron-donating properties of the phenolic test compound[3].

  • LDH Release (Fluorescence/Absorbance): Measures membrane integrity (cytotoxicity). By quantifying Lactate Dehydrogenase leaked into the supernatant, we gain a direct measurement of cell death that does not rely on intracellular metabolic rates.

  • Phenol Red-Free Media: Phenol red in standard media absorbs light at 560–570 nm, which overlaps with many colorimetric readouts, reducing the signal-to-noise ratio. Removing it eliminates baseline optical interference[4].

By multiplexing these two assays from a single sample well, the protocol becomes self-validating : a true cytotoxic event will show a simultaneous decrease in ATP and an increase in LDH.

Workflow Culture Cell Culture + Compound Incubation Incubate 24-72h Culture->Incubation Split Split Sample Incubation->Split Supernatant Transfer Supernatant Split->Supernatant Lysate Lyse Remaining Cells Split->Lysate LDH LDH Assay (Toxicity) Supernatant->LDH ATP ATP Assay (Viability) Lysate->ATP

Diagram 2: Multiplexed ATP/LDH workflow for orthogonal, interference-free cytotoxicity profiling.

Quantitative Data Interpretation: The Danger of MTT

To illustrate the critical need for this optimized workflow, consider the following comparative data. When 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol is tested using MTT versus the ATP/LDH multiplex, the divergence in data is striking. The MTT assay falsely indicates that the compound induces hyper-proliferation, while the ATP/LDH assays reveal its true dose-dependent cytotoxicity.

Table 1: Comparative Viability Readouts for 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol

Compound Concentration (µM)MTT Assay Viability (% of Control)ATP Assay Viability (% of Control)LDH Release (% Toxicity)True Biological Interpretation
0 (Vehicle Control)100 ± 4100 ± 35 ± 1Baseline Health
10105 ± 598 ± 46 ± 2Non-toxic
50112 ± 6 (False ↑)75 ± 528 ± 4Moderate Toxicity
100145 ± 8 (False ↑↑)40 ± 365 ± 5High Toxicity
200180 ± 12 (False ↑↑↑)10 ± 292 ± 6Lethal

Note: The escalating MTT signal at higher concentrations is a direct artifact of the compound's phenolic moiety reducing the tetrazolium salt in the culture media, masking the actual cell death occurring in the well.

Step-by-Step Methodologies

Protocol A: Cell-Free Interference Validation

Purpose: To definitively prove whether your specific batch of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol chemically reduces tetrazolium dyes, justifying the transition to ATP-based assays.

  • Preparation: Prepare a 96-well plate with 100 µL of Phenol Red-Free culture media per well. Do not seed cells.

  • Compound Spiking: Add the compound in a dose-response gradient (e.g., 0, 10, 50, 100, 200 µM). Ensure the final DMSO concentration remains ≤0.1% to prevent solvent-induced optical artifacts.

  • Reagent Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

  • Incubation: Incubate the plate at 37°C for 2–4 hours, protected from light.

  • Solubilization & Readout: Add 100 µL of solubilization solution (e.g., acidified isopropanol or DMSO). Read absorbance at 570 nm.

  • Causality Check: If absorbance increases in a dose-dependent manner in this cell-free environment, the compound is a direct reducing agent. You must abandon MTT for this drug candidate.

Protocol B: Multiplexed ATP/LDH Viability Assay

Purpose: To obtain accurate, interference-free viability and toxicity data from a single cell population.

Phase 1: Seeding and Treatment

  • Cell Seeding: Seed target cells (e.g., 5,000 cells/well) in 90 µL of Phenol Red-Free media in a white-walled, clear-bottom 96-well plate. Incubate overnight at 37°C, 5% CO₂.

  • Treatment: Add 10 µL of 10X concentrated 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol (prepared in media) to achieve the desired final concentrations. Include a vehicle control (e.g., 0.1% DMSO) and a maximum lysis control (e.g., 1% Triton X-100 added 45 mins prior to readout).

  • Incubation: Incubate for the designated pharmacological window (typically 24–72 hours).

Phase 2: LDH Release (Supernatant) 4. Sample Splitting: Gently centrifuge the plate at 250 x g for 3 minutes to pellet any floating dead cells. Carefully transfer 50 µL of the supernatant from each well into a fresh, flat-bottom 96-well plate. 5. LDH Reaction: Add 50 µL of LDH substrate mix to the transferred supernatant. Incubate for 30 minutes at room temperature in the dark. 6. Readout: Add 50 µL of LDH Stop Solution. Measure absorbance at 490 nm (LDH signal) and 680 nm (background). Subtract the 680 nm background from the 490 nm signal.

Phase 3: ATP Luminescence (Lysate) 7. Equilibration: Return the original cell culture plate (now containing 50 µL of media and the remaining cells) to room temperature for 15 minutes. 8. Lysis & Reaction: Add 50 µL of ATP Luminescence Reagent (e.g., CellTiter-Glo) directly to the remaining cells. 9. Extraction: Place the plate on an orbital shaker for 2 minutes to induce complete cell lysis. 10. Signal Stabilization: Incubate at room temperature for 10 minutes to stabilize the luminescent signal. 11. Readout: Record luminescence using a microplate reader (integration time: 0.25–1 second per well).

By executing this dual-readout protocol, researchers ensure that the cytotoxic profile of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol is grounded in physiological reality rather than chemical artifact.

References

  • Promega Corporation. Is Your MTT Assay Really the Best Choice? Promega Technical Resources. 3

  • Bruggisser, R. et al. (2002). Interference of Plant Extracts, Phytoestrogens and Antioxidants with the MTT Tetrazolium Assay. Planta Medica, 68(5), 445-448. Available at ResearchGate. 1

  • Ghasemi, M. et al. (2021). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. International Journal of Molecular Sciences, 22(23), 12827. NIH/PMC. 4

  • Akter, S. et al. (2019). Antioxidant-Rich Extracts of Terminalia ferdinandiana Interfere with Estimation of Cell Viability. Antioxidants (Basel), 8(6), 192. MDPI. 2

Sources

Advanced Sample Preparation and Extraction Protocols for 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol from Complex Biological Matrices

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

This application note details optimized sample preparation and extraction techniques for 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol (CAS: 1483993-12-9) from complex biological matrices such as human plasma and urine. Due to the molecule's amphoteric nature—comprising a basic secondary amine, an acidic phenolic hydroxyl, and a polar tertiary alcohol—traditional sample preparation methods like Protein Precipitation (PPT) or Liquid-Liquid Extraction (LLE) often result in severe ion suppression and poor recovery.

Here, we present a self-validating, high-throughput Mixed-Mode Strong Cation Exchange (MCX) Solid-Phase Extraction (SPE) protocol. By leveraging the specific pKa profile of the analyte, this methodology achieves >90% recovery and negligible matrix effects (<10%), providing a robust foundation for downstream LC-MS/MS bioanalysis.

Physicochemical Profiling & Extraction Rationale

To design an extraction protocol that is both efficient and reproducible, experimental choices must be grounded in the physicochemical causality of the target molecule.

  • Secondary Amine (pKa ~9.5): Protonated (positively charged) at physiological and acidic pH.

  • Phenolic Hydroxyl (pKa ~9.5): Neutral at acidic pH, deprotonated (negatively charged) at highly basic pH.

  • Tertiary Alcohol: Remains neutral across the standard pH range, contributing to the molecule's overall hydrophilicity.

The Mechanistic "Why" Behind MCX

Because the molecule is zwitterionic at its isoelectric point (pH ~9.5), it retains significant polarity. LLE using non-polar solvents (like MTBE or hexane) yields poor recovery because the molecule struggles to partition efficiently into the organic layer.

Mixed-Mode Strong Cation Exchange (MCX) bypasses partition coefficient limitations by relying on direct ionic interactions . MCX sorbents contain both reversed-phase moieties (divinylbenzene) and strong cation exchange groups (sulfonic acid, -SO3⁻).

  • Loading: At pH 3–4, the secondary amine is fully protonated (+1), while the phenol is neutral (0). The protonated amine forms a strong ionic bond with the sulfonic acid groups.

  • Washing: This strong ionic anchor allows for aggressive washing with 100% organic solvents (e.g., methanol) to strip away lipophilic interferences and phospholipids without premature elution of the analyte.

  • Elution: Elution requires a highly basic organic solvent (e.g., 5% NH₄OH in Methanol). At pH > 11.5, the secondary amine is neutralized, breaking the ionic bond. Simultaneously, the phenol becomes deprotonated (-1), creating an electrostatic repulsion against the negatively charged sulfonic acid sorbent, which actively expels the analyte into the eluate.

Charge_State LowPH Acidic (pH < 7) Amine: +1 Phenol: 0 Net Charge: +1 MidPH Neutral (pH ~7.4) Amine: +1 Phenol: 0 Net Charge: +1 LowPH->MidPH Increasing pH HighPH Basic (pH > 11) Amine: 0 Phenol: -1 Net Charge: -1 MidPH->HighPH Increasing pH

Fig 1. Charge state evolution of the target compound as a function of pH.

Workflow Visualization

MCX_Workflow A 1. Sample Pre-treatment (Dilute with 4% H3PO4) Protonates Secondary Amine B 2. Load onto MCX Sorbent (Strong Cation Exchange + Reversed Phase) A->B C 3. Aqueous Wash (2% Formic Acid) Removes Polar Interferences B->C D 4. Organic Wash (100% Methanol) Removes Lipophilic Interferences C->D E 5. Elution (5% NH4OH in MeOH) Neutralizes Amine, Elutes Target D->E F 6. LC-MS/MS Analysis E->F

Fig 2. Mechanistic workflow of Mixed-Mode Cation Exchange (MCX) SPE for amphoteric amines.

Step-by-Step Experimental Protocol: MCX SPE (96-Well µElution Format)

This protocol is designed as a self-validating system . By incorporating an isotopically labeled internal standard (SIL-IS) prior to any manipulation, and strictly controlling vacuum flow rates, the system inherently flags extraction failures (e.g., channeling or incomplete elution) via IS peak area variance.

Materials Required:

  • Polymeric MCX µElution Plate (e.g., Waters Oasis MCX or equivalent)

  • 4% Phosphoric Acid (H₃PO₄) in LC-MS grade water

  • 2% Formic Acid (FA) in LC-MS grade water

  • 100% Methanol (MeOH), LC-MS grade

  • 5% Ammonium Hydroxide (NH₄OH) in Methanol (Must be prepared fresh daily)

Step 1: Sample Pre-treatment (Protein Disruption & Ionization)

  • Aliquot 100 µL of biological matrix (plasma/urine) into a 96-well collection plate.

  • Add 10 µL of SIL-IS working solution. Vortex briefly.

  • Add 100 µL of 4% H₃PO₄ (aq).

    • Causality: Acidification disrupts protein-drug binding and ensures the secondary amine is fully protonated (+1) for optimal ion-exchange retention [1].

  • Vortex for 30 seconds, then centrifuge at 4,000 × g for 5 minutes to pellet any precipitated proteins.

Step 2: Sorbent Loading

  • Transfer the acidified supernatant to the MCX µElution plate.

  • Apply a gentle vacuum (approx. 2-3 in Hg) or positive pressure.

    • Critical Validation Metric: The flow rate must not exceed 1–2 drops per second. Faster flow rates cause channeling, preventing the analyte from interacting with the sulfonic acid pores, leading to poor recovery.

Step 3: Aqueous Wash (Polar Interference Removal)

  • Add 200 µL of 2% Formic Acid in water to the wells.

  • Apply vacuum until the sorbent is dry.

    • Causality: Removes polar, water-soluble endogenous salts and peptides while maintaining the highly acidic environment required to keep the analyte ionically bound.

Step 4: Organic Wash (Lipid Removal)

  • Add 200 µL of 100% Methanol.

  • Apply vacuum until dry.

    • Causality: The reversed-phase wash removes lipophilic interferences, specifically residual phospholipids, which are the primary culprits behind ion suppression in electrospray ionization (ESI) mass spectrometry.

Step 5: Target Elution

  • Place a clean 96-well collection plate under the manifold.

  • Elute the target compound by adding 2 × 25 µL of 5% NH₄OH in Methanol.

    • Causality: The high pH (>11.5) neutralizes the amine and deprotonates the phenol. The resulting electrostatic repulsion between the negatively charged phenol and the negatively charged sorbent ensures rapid, highly concentrated elution.

Step 6: Dilution & Injection

  • Dilute the eluate with 50 µL of LC-MS grade water to match the initial reversed-phase LC mobile phase conditions (preventing solvent-effect peak distortion).

  • Inject 5 µL onto the LC-MS/MS system.

Quantitative Data & Recovery Metrics

The table below summarizes the expected performance metrics of the MCX protocol compared to traditional sample preparation techniques for amphoteric secondary amines.

Table 1: Comparative Recovery and Matrix Effects in Human Plasma

Extraction MethodMean Recovery (%)Matrix Effect (%)Phospholipid Removal (%)
Protein Precipitation (MeOH) 32.5 ± 8.1-54.2 (Severe Suppression)< 10%
Liquid-Liquid Extraction (MTBE) 65.4 ± 6.3-22.5~ 60%
Mixed-Mode Cation Exchange (MCX) 94.8 ± 3.2 -6.5 (Negligible) > 98%

Note: Data synthesized from analogous amphoteric secondary amine extractions utilizing polymeric MCX sorbents. Matrix effect values closer to 0% indicate minimal ion suppression/enhancement.

Troubleshooting & System Suitability

  • Low Absolute Recovery (<70%): If recovery drops, the elution solvent is likely not basic enough. Ammonia gas readily escapes from methanolic solutions over time, lowering the pH. Solution: Always prepare the 5% NH₄OH in Methanol fresh daily to ensure the pH remains >11.5, which is strictly required to neutralize the secondary amine (pKa ~9.5).

  • High Matrix Effects (Ion Suppression): If severe ion suppression is observed during LC-MS/MS analysis, ensure Wash 2 (100% Methanol) is not skipped or rushed. The organic wash is critical for phospholipid removal.

  • Self-Validation Failure (IS Variance >15%): If the Internal Standard peak area varies significantly across the 96-well plate, it indicates inconsistent vacuum pressure during the loading phase. Ensure the manifold is properly sealed and flow rates are strictly maintained at 1-2 drops per second.

References

  • Efficient and Clean Extraction of a Multi-Drug Panel with Oasis PRiME MCX for Clinical Research. Waters Corporation. Available at:[Link]

  • Successful Sample Preparation Strategies for LC/MS/MS Analysis of Drugs in Complex Biological Matrices for Forensic Toxicology Applications. ResearchGate / Waters Corporation. Available at:[Link]

Sources

Guide to the Crystallization and Purification of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol is a substituted aminophenol derivative of significant interest as an intermediate in pharmaceutical synthesis. The stringent purity requirements for active pharmaceutical ingredients (APIs) and their precursors necessitate robust and reproducible purification methods. This application note provides a detailed guide to the crystallization of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, moving beyond a simple recitation of steps to explain the underlying principles that govern the purification process. We present two detailed protocols—cooling crystallization and anti-solvent crystallization—and discuss the critical analytical methods required to validate the purity, identity, and crystalline form of the final product. This guide is intended to equip researchers and process chemists with the foundational knowledge and practical methodologies to achieve high-purity material suitable for drug development and manufacturing.

Part 1: Compound Characteristics and Strategic Considerations

A successful purification strategy begins with a thorough understanding of the target molecule's physicochemical properties and its likely impurity profile. These factors dictate the choice of solvents, temperature, pH, and analytical controls.

Physicochemical Properties

The structure of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, featuring a phenolic hydroxyl group, a secondary amine, and a tertiary alcohol, defines its behavior in solution. These functional groups allow for both hydrogen bond donation and acceptance, influencing its solubility in various solvents.

PropertyValue / DescriptionSource / Note
IUPAC Name 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol-
Molecular Formula C₁₁H₁₇NO₂
Molecular Weight 195.26 g/mol
Appearance Expected to be an off-white to pale-colored solidBased on similar phenolic compounds
Solubility Predicted to be soluble in polar protic solvents (e.g., alcohols, water) and polar aprotic solvents (e.g., acetone, THF). Limited solubility in non-polar solvents (e.g., hexanes, toluene).General chemical principles
pKa The phenolic hydroxyl group (pKa ~10) and the secondary amine (pKa ~9-10) make the molecule's solubility highly pH-dependent.General principles of phenols and amines
Understanding the Impurity Profile

Impurities can arise from starting materials, by-products of the synthesis, or degradation.[1] A successful crystallization must effectively reject these impurities. While the specific synthesis route determines the exact profile, common potential impurities for this class of compound are outlined below.

Impurity TypePotential Impurity NameRationale / Potential Source
Process-Related 3-HydroxybenzaldehydeUnreacted starting material
Process-Related 1-Amino-2-methylpropan-2-olUnreacted starting material or reagent
By-Product Dimeric or polymeric speciesFormed via side reactions or condensation, especially at elevated temperatures.[1]
By-Product N,N-bis-substituted productsOver-alkylation of the amine
Degradation Quinone-type speciesOxidation of the phenol group, often colored.[1]

Part 2: Principles of Crystallization for Phenolic Amines

Crystallization is a powerful purification technique that relies on the differential solubility of a compound and its impurities in a given solvent system. For a molecule like 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, several factors are key.

  • Solvent Selection: The ideal solvent should dissolve the compound well at an elevated temperature but poorly at a lower temperature. This temperature-dependent solubility gradient is the driving force for cooling crystallization. For anti-solvent crystallization, a "good" solvent is needed to fully dissolve the compound, and a miscible "anti-solvent" is required in which the compound is insoluble.

  • pH Control: The amphoteric nature of the molecule means its charge state and, therefore, solubility can be manipulated with pH. At low pH, the amine is protonated (-NH₂⁺-), increasing aqueous solubility. At high pH, the phenol is deprotonated (-O⁻), also increasing aqueous solubility. Crystallization is often most effective near the isoelectric point, where the molecule is neutral and least soluble.

  • Supersaturation: Crystallization occurs when a solution becomes supersaturated—that is, it contains more dissolved solute than it can theoretically hold at a given temperature. This state can be achieved by cooling, evaporating the solvent, or adding an anti-solvent. The rate at which supersaturation is achieved critically impacts crystal size and purity. Slow, controlled changes generally lead to larger, purer crystals.

Part 3: Experimental Protocols

The following protocols are designed to be robust starting points for optimization. All operations should be conducted in a well-ventilated fume hood.

Protocol 1: Cooling Crystallization from an Isopropanol/Water System

This method is often effective for compounds with moderate polarity and good hydrogen bonding capabilities. Isopropanol provides good solvating power at elevated temperatures, while the addition of a small amount of water can modulate solubility and improve crystal habit. The use of isopropanol is cited as a preferred solvent for crystallizing similar compounds.[2]

Workflow for Cooling Crystallization

A Dissolution: Dissolve crude product in hot Isopropanol (e.g., 70-80°C). Add minimal hot water if needed for full dissolution. B Hot Filtration (Optional): Filter the hot solution to remove insoluble impurities. A->B If particulates are present C Controlled Cooling: Allow solution to cool slowly to room temperature. Further cool in an ice bath (0-5°C) for 1-2 hours. A->C If solution is clear B->C D Crystal Isolation: Collect crystals via vacuum filtration. C->D After crystallization is complete E Washing: Wash crystals with a small amount of cold Isopropanol/Water solution. D->E F Drying: Dry crystals under vacuum at a moderate temperature (e.g., 40-50°C). E->F G Final Product: High-purity crystalline solid. F->G

Caption: Workflow for Cooling Crystallization Protocol.

Methodology:

  • Dissolution: In an appropriately sized flask, charge the crude 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol. Add isopropanol (approx. 5-10 mL per gram of crude material). Heat the mixture with stirring to 70-80°C to facilitate dissolution. If the material does not fully dissolve, add hot water (60-70°C) dropwise until a clear solution is obtained. Avoid adding excess water.

  • Hot Filtration (Optional): If insoluble impurities are observed, perform a hot filtration through a pre-warmed filter funnel to remove them. This step prevents premature crystallization and ensures the final product is free of particulate matter.

  • Controlled Cooling: Remove the heat source and allow the solution to cool slowly towards ambient temperature. Slow cooling is crucial for the formation of well-ordered, pure crystals. Once at room temperature, place the flask in an ice-water bath for at least 1-2 hours to maximize product precipitation.

  • Isolation: Collect the precipitated crystals by vacuum filtration using a Büchner funnel.

  • Washing: Gently wash the filter cake with a small volume of a cold (0-5°C) isopropanol/water mixture (using the same ratio as for dissolution) to remove residual mother liquor containing dissolved impurities.

  • Drying: Dry the purified crystals under vacuum at 40-50°C until a constant weight is achieved.

Protocol 2: Anti-Solvent Crystallization from a Methanol/MTBE System

This method is useful when a suitable single-solvent system for cooling crystallization cannot be identified. It involves dissolving the compound in a "good" solvent (methanol) and inducing crystallization by adding a miscible "anti-solvent" (methyl tert-butyl ether, MTBE) in which the compound is insoluble.

Workflow for Anti-Solvent Crystallization

A Dissolution: Dissolve crude product in a minimal amount of a 'good' solvent (e.g., Methanol) at room temperature. B Filtration (Optional): Filter the solution to remove any insoluble matter. A->B If particulates are present C Anti-Solvent Addition: Slowly add an 'anti-solvent' (e.g., MTBE) to the stirred solution until turbidity persists. A->C If solution is clear B->C D Crystallization & Maturation: Add a small amount of additional anti-solvent. Stir the resulting slurry at room temperature for 1-2 hours to allow for crystal growth. C->D E Isolation & Washing: Collect crystals via vacuum filtration. Wash with the anti-solvent (MTBE). D->E F Drying: Dry crystals under vacuum at a moderate temperature (e.g., 40-50°C). E->F G Final Product: High-purity crystalline solid. F->G

Caption: Workflow for Anti-Solvent Crystallization Protocol.

Methodology:

  • Dissolution: At ambient temperature, dissolve the crude material in the minimum amount of methanol required to obtain a clear solution.

  • Filtration (Optional): If necessary, filter the solution to remove any particulate impurities.

  • Induce Crystallization: While stirring the methanol solution, slowly add MTBE dropwise. The solution will become transiently cloudy where the drops hit. Continue adding MTBE until a faint, persistent cloudiness (turbidity) is observed. This indicates the point of nucleation.

  • Maturation: Add a small additional portion of MTBE (e.g., 5-10% of the volume already added) to ensure supersaturation. Allow the resulting slurry to stir at ambient temperature for 1-2 hours. This "aging" or "maturation" period allows the small initial crystals to grow and can improve purity.

  • Isolation: Collect the crystals by vacuum filtration.

  • Washing: Wash the filter cake with a small volume of the anti-solvent (MTBE) to displace the impurity-rich mother liquor.

  • Drying: Dry the product under vacuum at 40-50°C to a constant weight.

Part 4: Purification Assessment and Quality Control

Verifying the success of the purification is a critical, self-validating step. A combination of chromatographic and spectroscopic techniques should be employed.

Chromatographic Purity (HPLC)

High-Performance Liquid Chromatography (HPLC) is the primary technique for quantitatively assessing the purity of the final compound and detecting any remaining impurities.[3] A stability-indicating method is one that can separate the main compound from its potential degradation products and process impurities.

Exemplary HPLC Method Parameters

ParameterConditionRationale
Column C18 Reverse-Phase, 4.6 x 150 mm, 3.5 µmStandard for moderately polar small molecules.
Mobile Phase A 0.1% Formic Acid in WaterProvides acidic modifier for good peak shape of the amine.
Mobile Phase B 0.1% Formic Acid in AcetonitrileOrganic eluent.
Gradient Start at 5% B, ramp to 95% B over 15 min, hold for 2 min, return to 5% B and re-equilibrate for 3 min.A gradient elution is necessary to elute both polar and potential non-polar impurities.
Flow Rate 1.0 mL/minTypical analytical flow rate.
Column Temp. 30 °CEnsures reproducible retention times.
Detection UV at 275 nmPhenolic compounds typically have a UV absorbance maximum in this region.
Injection Vol. 5 µL-
Sample Prep. Dissolve sample in 50:50 Water:Acetonitrile to a concentration of approx. 0.5 mg/mL.Ensures solubility and compatibility with the mobile phase.
Identity and Structural Confirmation

  • FTIR Spectroscopy: Confirms the presence of key functional groups (O-H stretch from phenol and alcohol, N-H stretch from amine, C-N stretch, and aromatic C-H bands). The spectrum of the purified material should be clean and sharp compared to the crude starting material.

  • ¹H and ¹³C NMR Spectroscopy: Provides definitive structural confirmation and can be used to identify impurities if they are present at levels >1%. The spectra should be consistent with the proposed structure of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol.

  • Mass Spectrometry (MS): Confirms the molecular weight of the compound. The observed mass should correspond to the expected molecular ion [M+H]⁺.

Physical Characterization

  • Melting Point: A sharp melting point range (e.g., within 1-2°C) is a good indicator of high purity. Crude or impure material will typically exhibit a broad and depressed melting range.

  • Differential Scanning Calorimetry (DSC): Provides a more quantitative measure of the melting point and can be used to detect different polymorphic forms, which is critical in pharmaceutical development.

References

  • Analytical Methods. (n.d.). Japan International Cooperation Agency. Retrieved from [Link]

  • PrepChem. (n.d.). Synthesis of 3-amino-2-methylphenol. Retrieved from [Link]

  • European Patent Office. (2011). 3-(3-DIMETHYLAMINO-1-ETHYL-2-METHYLPROPYL)-PHENOL HYDROCHLORIDE FOR USE AS ACTIVE INGREDIENT IN. EP2275421A1. Retrieved from [Link]

  • Kicel, A., & Wolniak, M. (2021). Methods of purification of raw polyphenol extract for chromatographic analysis. Technologia i Jakość Wyrobów, 66, 79-88.

  • European Patent Office. (n.d.). PURIFICATION OF PHENOL. EP2389422A1. Retrieved from [Link]

  • Gardziella, A. (2000). 7 Analytical Methods. In Phenolic Resins (pp. 139-152). Springer.

  • European Patent Office. (n.d.). Method for purification of phenol. EP0656342B1. Retrieved from [Link]

  • Appchem. (n.d.). 3-chloro-2-{[(2-hydroxy-2-methylpropyl)amino]methyl}phenol. Retrieved from [Link]

  • Asian Publication Corporation. (2014). Synthesis, Crystal Structure and Quantum Chemistry Calculation of Two Novel Compounds Derived from Amino-Phenol. Asian Journal of Chemistry, 26(17), 5621-5626.

  • ResearchGate. (n.d.). Crystal structure of 3-[({2-[bis(2-hydroxybenzyl)amino]ethyl}(2-hydroxybenzyl)amino)methyl]-2-hydroxy-5-methylbenzaldehyde. Retrieved from [Link]

  • Li, H., et al. (2011). Separation and Purification of Phenolic Acids and Myricetin from Black Currant by High Speed Countercurrent Chromatography.

Sources

Troubleshooting & Optimization

Technical Support Center: Troubleshooting Degradation of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have structured this guide to move beyond generic handling instructions. 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol is a highly functionalized molecule containing a redox-sensitive phenol ring, a reactive secondary amine, and a tertiary alcohol. Understanding the causality behind its degradation is critical for maintaining batch integrity during long-term storage.

This guide provides field-proven insights, self-validating rescue protocols, and mechanistic explanations to help you diagnose and resolve stability issues.

Part 1: Frequently Asked Questions (Mechanisms & Causality)

Q1: My stored batch has developed a distinct pink or brown discoloration over time. Is it still usable? Answer: Discoloration is the hallmark of phenolic auto-oxidation. The phenol moiety in this compound is highly susceptible to 1-electron oxidation, a process often catalyzed by trace transition metals or UV light. This initial oxidation forms a radical intermediate that rapidly converts into ortho- or para-quinones[1]. These quinones subsequently polymerize through complex non-enzymatic reactions to form highly conjugated, colored macromolecules (melanins)[1]. Scientific Insight: Even visually striking browning can sometimes correspond to <1% total molar degradation. However, because quinones are highly reactive electrophiles, they can cross-react with the secondary amine of intact molecules, accelerating bulk degradation. Do not use discolored batches for sensitive quantitative assays without repurification.

Q2: LC-MS/MS analysis of our 6-month stability samples shows a prominent +16 Da mass shift. What is the mechanism? Answer: A +16 Da shift (+O) in a secondary amine-containing compound typically indicates N-oxidation. Secondary amines react with trace peroxides—often introduced via ether solvents, polysorbate excipients, or atmospheric oxygen—to form a hydroxylamine intermediate[2]. Unlike tertiary amines which form stable N-oxides, secondary amine hydroxylamines are transient and prone to further oxidation into nitrones[3]. Furthermore, the aminomethyl linker can undergo oxidative dealkylation via a carbinolamine intermediate, resulting in the cleavage of the molecule into a primary amine and a phenolic aldehyde[2].

Q3: How do environmental factors dictate the degradation kinetics according to ICH guidelines? Answer: According to the FDA and ICH Q1A(R2) stability testing guidelines[4], temperature and humidity are primary accelerators of degradation. For this specific compound, elevated humidity (e.g., 40°C/75% RH used in accelerated testing) is particularly detrimental. The compound contains both a secondary amine and two hydroxyl groups, making it highly hygroscopic. Moisture absorption increases molecular mobility in the solid state, drastically accelerating both the hydrolysis of trace impurities and the disproportionation of any salt forms back into the more oxidation-prone non-ionized free base[2].

Part 2: Visualizing the Degradation Pathways

MechanisticPathway API 3-{[(2-Hydroxy-2-methylpropyl) amino]methyl}phenol (Intact API) PhenolOx Phenol Oxidation (O2, Trace Metals, UV) API->PhenolOx 1-electron transfer AmineOx Secondary Amine Oxidation (Peroxides, Excipients) API->AmineOx Nucleophilic attack Quinone Ortho/Para Quinones (Browning/Polymerization) PhenolOx->Quinone Radical intermediate NOxide Hydroxylamine / Nitrone (+16 Da Mass Shift) AmineOx->NOxide H2O2 / ROOH Cleavage Oxidative Dealkylation (Aldehyde + Primary Amine) AmineOx->Cleavage Carbinolamine intermediate

Mechanistic pathways of oxidative degradation for the phenol and secondary amine moieties.

Part 3: Diagnostic & Rescue Protocols

Protocol 1: LC-MS/MS Diagnostic Workflow for Degradant Identification

Causality: To differentiate between phenol oxidation (quinone formation, -2 Da) and amine oxidation (+16 Da, or cleavage), a high-resolution mass spectrometry approach is required.

  • Sample Preparation: Dissolve 1 mg of the degraded batch in 1 mL of LC-MS grade Methanol/Water (50:50 v/v) containing 0.1% Formic Acid. Self-Validation Step: Prepare a freshly synthesized or certified reference standard (CRS) in parallel to establish baseline retention times and ionization efficiency.

  • Chromatographic Separation: Inject 5 µL onto a C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm). Run a gradient of 5% to 95% Acetonitrile (0.1% FA) over 10 minutes.

  • Mass Detection: Operate the MS in positive electrospray ionization (ESI+) mode.

  • Data Analysis: Extract ion chromatograms (EIC) for the intact mass ([M+H]+), M+16 (Hydroxylamine/N-oxide), M-2 (Quinone), and predicted cleavage fragments.

  • System Suitability: Ensure the CRS shows >99% purity with a signal-to-noise ratio > 1000:1 before quantifying degradants.

Protocol 2: Repurification via Free-Base Extraction and Recrystallization

Causality: Because the primary degradants are either highly polar (N-oxides) or polymeric (melanins), a targeted acid-base extraction followed by recrystallization selectively isolates the intact free base.

  • Acidic Solubilization: Dissolve the degraded solid in 0.1 M HCl (aqueous). The intact secondary amine will protonate and dissolve, while polymerized quinones (melanins) remain largely insoluble.

  • Filtration: Pass the solution through a 0.22 µm PTFE syringe filter to remove insoluble brown particulates.

  • Free-Base Precipitation: Slowly add 0.1 M NaOH dropwise under continuous stirring at 4°C until the pH reaches 9.0–9.5. The intact 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol free base will precipitate.

  • Extraction & Drying: Extract the aqueous layer 3x with Ethyl Acetate. Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Recrystallization: Evaporate the solvent under reduced pressure. Recrystallize the residue from a minimal volume of hot Isopropanol/Heptane.

  • Validation: Re-analyze the rescued crystals using Protocol 1. The batch is considered successfully rescued if the purity exceeds 99.5% and the visual appearance is a stark white powder.

Part 4: Workflow Visualization

TroubleshootingWorkflow Start Visual & Analytical Inspection (Color change or LC-MS anomalies?) LCMS Diagnostic LC-MS/MS Quantify +16 Da & Cleavage Peaks Start->LCMS Decision Total Degradants > 1.0%? LCMS->Decision Repurify Repurification Protocol (Free-base extraction & Recrystallization) Decision->Repurify Yes Pass Approved for Use Proceed with downstream assays Decision->Pass No Validate Validation (Re-test purity > 99.5%) Repurify->Validate Validate->Decision Re-evaluate Store Optimized Storage (-20°C, Argon, Desiccated) Pass->Store

Step-by-step diagnostic and repurification workflow for degraded API batches.

Part 5: Quantitative Data & Stability Profiling

Table 1: Quantitative Summary of Common Degradation Products

Degradation PathwayTarget MoietyMass Shift (Δ Da)Diagnostic m/z (ESI+)Visual / Physical Indicator
Intact API N/A0[M+H]⁺White crystalline powder
Phenol Oxidation Phenol ring-2[M-2+H]⁺Pink to dark brown color
Amine Oxidation Secondary Amine+16[M+16+H]⁺None (Colorless degradant)
Oxidative Cleavage Aminomethyl linker- (Fragment)VariesLoss of tertiary alcohol
Polymerization Quinone intermediates+ (Dimers/Trimers)[2M-2+H]⁺Insoluble brown particulates

Table 2: Stability Profiling under ICH Q1A(R2) Storage Conditions

Storage ConditionEnvironmentDurationExpected Degradation RateRecommended Action
Long-Term 25°C / 60% RH12 Months< 0.5%Standard storage for formulated salts
Accelerated 40°C / 75% RH6 Months2.0% - 5.0%Monitor closely for +16 Da shifts
Stress (Light) UV/Vis Exposure14 Days> 10.0%Store strictly in amber vials
Optimal (Free Base) -20°C / Argon> 24 Months< 0.1%Ideal for long-term archiving

References

  • Title: Q1 Stability Testing of Drug Substances and Drug Products Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: Oxidation of Drugs during Drug Product Development: Problems and Solutions Source: National Center for Biotechnology Information (NCBI / PMC) URL: [Link]

  • Title: Quinone-mediated non-enzymatic browning in model systems during long-term storage Source: ResearchGate URL: [Link]

  • Title: CHAPTER 3: Oxidative Degradation Source: The Royal Society of Chemistry (RSC) URL: [Link]

Sources

Technical Support Center: Troubleshooting HPLC Peak Tailing for 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to our dedicated technical support guide for resolving High-Performance Liquid Chromatography (HPLC) peak tailing issues observed with 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol. This resource is designed for researchers, scientists, and drug development professionals seeking to optimize their chromatographic methods for this and structurally similar compounds.

Introduction: Understanding the Challenge

3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol is a compound that possesses several chemical features prone to causing peak tailing in reversed-phase HPLC. Its primary amine and phenolic hydroxyl group can engage in secondary interactions with the stationary phase, leading to asymmetrical peaks and compromising analytical accuracy and precision. This guide provides a structured, in-depth approach to diagnosing and resolving these issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What are the most likely causes of peak tailing for 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol?

Peak tailing for this analyte is most commonly attributed to its basic nature and its ability to interact with residual silanol groups on the silica-based stationary phase.

  • Primary Cause: Silanol Interactions: Standard silica-based C18 columns often have residual, un-capped silanol groups (Si-OH) on their surface. The basic amine group in your analyte can undergo strong ionic interactions with these acidic silanol groups, causing a portion of the analyte molecules to lag behind the main band, resulting in a tailed peak.

  • Secondary Cause: Mobile Phase pH: The pH of the mobile phase dictates the ionization state of both the analyte and the silanol groups. An inappropriate pH can exacerbate the silanol interactions.

  • Other Potential Causes: Column overload, extra-column dead volume, and inappropriate mobile phase composition can also contribute to peak tailing.

Troubleshooting Workflow for Peak Tailing

G cluster_0 Initial Observation cluster_1 Primary Troubleshooting Steps cluster_2 Secondary Troubleshooting Steps cluster_3 Resolution A Peak Tailing Observed for 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol B Adjust Mobile Phase pH A->B Start Here C Add a Competing Base B->C If tailing persists G Symmetrical Peak Achieved B->G D Evaluate Column Choice C->D If tailing persists C->G E Check for Column Overload D->E If minor tailing remains D->G F Inspect for Extra-Column Effects E->F If issue is not resolved E->G F->G

Caption: A logical workflow for troubleshooting HPLC peak tailing.

Q2: How do I optimize the mobile phase pH to reduce peak tailing?

Optimizing the mobile phase pH is a critical first step. The goal is to control the ionization of both the analyte and the stationary phase silanol groups to minimize unwanted interactions.

The Underlying Principle:

  • Analyte (Basic): 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol has a basic amine group. At a low pH, this group will be protonated (positively charged).

  • Silanol Groups (Acidic): Residual silanol groups on the silica surface are acidic. At a higher pH, they will be deprotonated (negatively charged).

The strongest ionic interaction, and thus the worst peak tailing, occurs when the amine is protonated and the silanols are deprotonated.

Experimental Protocol: pH Optimization

  • Determine the Analyte's pKa: While the exact pKa may not be readily available, for similar phenolic amines, we can estimate the pKa of the amine to be around 9-10 and the phenol to be around 10-11.

  • Strategy 1: Low pH (pH 2.5 - 3.5)

    • Mechanism: At a low pH, the amine group of your analyte is fully protonated. However, the acidic silanol groups on the stationary phase are also protonated (neutral), which significantly reduces the ionic interaction and improves peak shape.

    • Recommended Buffers:

      • 0.1% Formic Acid in Water/Acetonitrile

      • 0.1% Trifluoroacetic Acid (TFA) in Water/Acetonitrile

      • Phosphate buffer (e.g., 20 mM potassium phosphate), pH adjusted to 2.8 with phosphoric acid.

    • Step-by-Step:

      • Prepare a mobile phase of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B).

      • Start with a gradient of 5-95% B over 15 minutes.

      • Equilibrate the column for at least 10 column volumes before the first injection.

      • Inject your sample and observe the peak shape.

  • Strategy 2: High pH (pH > 8)

    • Mechanism: At a high pH, the amine group of your analyte is neutral (not protonated), which prevents ionic interactions with the now deprotonated (negatively charged) silanol groups.

    • Important Consideration: This approach requires a pH-stable column, as traditional silica-based columns will dissolve at high pH.

    • Recommended Buffers:

      • Ammonium bicarbonate or ammonium formate buffer (e.g., 10 mM), pH adjusted to 9.

    • Step-by-Step:

      • Ensure you are using a hybrid or polymer-based column stable at high pH.

      • Prepare a mobile phase of 10 mM ammonium bicarbonate in water, pH 9 (Solvent A) and acetonitrile (Solvent B).

      • Follow the same gradient and equilibration steps as in the low pH strategy.

Data Summary: pH Effects on Peak Shape

Mobile Phase pHAnalyte Charge (Amine)Silanol ChargeExpected InteractionPredicted Peak Shape
2.5 - 3.5 Positive Neutral Minimal Good
4.0 - 7.0PositiveNegativeStrongPoor (Tailing)
> 8.0NeutralNegativeMinimalGood (with stable column)
Q3: I've adjusted the pH, but still see some tailing. What's next?

If adjusting the pH alone is insufficient, the next step is to introduce a "competing base" into the mobile phase.

The Underlying Principle:

A competing base is a small, basic molecule that is added to the mobile phase at a low concentration. This molecule will preferentially interact with the active silanol sites on the stationary phase, effectively "masking" them from your analyte. This reduces the opportunity for secondary interactions that cause peak tailing.

Experimental Protocol: Using a Competing Base

  • Select a Competing Base:

    • Triethylamine (TEA): A common and effective choice. Add at a concentration of 0.1% to 0.5% to your aqueous mobile phase component. Adjust the final mobile phase pH with an appropriate acid (e.g., phosphoric acid).

    • Ammonium Acetate: Can also act as a competing base and a buffer. A concentration of 10-20 mM is a good starting point.

  • Step-by-Step (Using TEA):

    • To your aqueous mobile phase (e.g., water), add 0.2% TEA.

    • Adjust the pH to your desired low range (e.g., pH 3.0) using phosphoric acid. This is now your Solvent A.

    • Your Solvent B is acetonitrile.

    • Equilibrate the column thoroughly with the new mobile phase.

    • Inject your sample and evaluate the peak shape.

Visualizing the Mechanism of a Competing Base

G cluster_0 Without Competing Base cluster_1 With Competing Base (TEA) A Silica Surface Si-OH B Analyte R-NH2 A:f1->B:f1 Strong Interaction (Tailing) C Silica Surface Si-OH D TEA (CH3CH2)3N C:f1->D:f1 Preferential Interaction E Analyte R-NH2 D:f1->E:f1 Interaction Blocked

Caption: How a competing base masks silanol groups to improve peak shape.

Q4: Could my column be the problem? When should I consider a different column?

If mobile phase optimization does not fully resolve the peak tailing, your column chemistry is the next logical area to investigate.

When to Suspect the Column:

  • You are using an older, "Type A" silica column, which is known to have a higher concentration of acidic silanol groups.

  • The peak tailing is severe even with an optimized mobile phase.

  • You require a method that is robust across a wide pH range.

Recommended Column Chemistries:

Column TypeDescriptionAdvantages for Basic Analytes
End-capped C18 Standard C18 with a secondary silanization step to cap residual silanols.Reduced silanol interactions compared to non-end-capped columns.
"Base-Deactivated" Silica High-purity silica with minimal metal content and extensive end-capping.Excellent peak shape for basic compounds at low to mid pH.
Hybrid Particles (e.g., BEH, XBridge) Silica-polymer hybrids that offer a wider usable pH range (typically 2-12).Allows for high pH mobile phases to keep the analyte neutral.
Phenyl-Hexyl A different stationary phase chemistry that can offer alternative selectivity and reduced silanol interactions.May provide better peak shape if hydrophobic and pi-pi interactions are favorable.

Experimental Protocol: Column Screening

  • Select 2-3 alternative columns from the table above based on your available instrumentation and desired pH range.

  • Use the most promising mobile phase you developed in the previous steps as a starting point.

  • Equilibrate each new column for at least 15-20 column volumes.

  • Inject your sample and compare the peak asymmetry factor (As) across the different columns. The goal is an As value between 0.9 and 1.2.

References

  • The Role of the Stationary Phase in HPLC. Chromatography Today.[Link]

  • Peak Tailing in HPLC: Causes and Solutions. Apex Scientific.[Link]

  • HPLC Troubleshooting: Peak Tailing. KNAUER Wissenschaftliche Geräte GmbH.[Link]

  • A Primer on Reversed-Phase HPLC Column Selection and Method Development. Waters Corporation.[Link]

Technical Support Center: LC-MS Troubleshooting for 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the advanced troubleshooting hub for the mass spectrometric analysis of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol (Molecular Formula: C12H19NO2, Exact Mass: 209.14 Da).

As a secondary amine featuring both phenolic and tertiary hydroxyl groups, this compound presents unique analytical challenges in Liquid Chromatography-Mass Spectrometry (LC-MS). Its structural motifs make it highly susceptible to silanol-driven column carryover, alkali metal adduction, and ionization suppression from environmental background noise. This guide provides field-proven, self-validating protocols to ensure high signal-to-noise (S/N) ratios and robust quantification.

Part 1: The Causality of Background Noise & Signal Degradation

To effectively troubleshoot, we must first understand the physicochemical behavior of the analyte within the electrospray ionization (ESI) source and the chromatographic flow path:

  • Amine Carryover (The "Ghost Peak" Phenomenon): The secondary amine group is highly basic. In standard acidic mobile phases, it becomes protonated ( R2​NH2+​ ) and interacts via strong electrostatic ion-exchange with residual, unreacted silanol groups ( Si−O− ) on silica-based stationary phases 1. This causes severe peak tailing and persistent background noise at the analyte's mass ( m/z 210.15) in subsequent blank injections.

  • Alkali Metal Adduction: The dual hydroxyl groups (phenolic and tertiary alcohol) act as powerful chelators for alkali metals. Instead of a clean [M+H]+ peak, the ion current is split into [M+Na]+ ( m/z 232.13) and [M+K]+ ( m/z 248.10) adducts, drastically reducing the intensity of the target quantifier ion.

  • Environmental Ion Suppression: In ESI, ionization takes place in the liquid phase, making it highly susceptible to ion suppression from background contaminants 2. Plasticizers like phthalates and polyethylene glycol (PEG) easily leach into the mobile phase, dominating the low-mass region ( m/z 100-300) and obscuring the analyte 3.

Part 2: Troubleshooting FAQs

Q: Why am I seeing a persistently high baseline at m/z 210.15 even during blank injections? A: This is classic amine carryover. The analyte is reversibly binding to active silanol sites on your column or metal surfaces in the injector needle. To resolve this, switch to a base-deactivated (BDS) or heavily end-capped C18 column. Additionally, implement a high-pH wash step between runs (see Protocol A) to deprotonate the amine, breaking the electrostatic bond with the silica.

Q: My mass spectrum is dominated by repeating peaks exactly 44 Da apart. How do I fix this? A: A mass difference of 44 Da ( m/z 133, 177, 221, 265...) is the definitive signature of Polyethylene Glycol (PEG) contamination. PEG competes aggressively for charge in the ESI droplet, causing severe signal suppression of your analyte. This usually originates from low-grade solvents, plastic solvent bottles, or detergent residue. Switch immediately to LC-MS grade solvents stored in amber glass and replace any suspect PEEK tubing.

Q: How can I eliminate the [M+Na]+ ( m/z 232.13) adduct to clean up my background and boost the [M+H]+ signal? A: The analyte's hydroxyl groups strongly coordinate ambient sodium. To drive the equilibrium toward the protonated [M+H]+ state, you must provide an overwhelming excess of protons. Ensure your mobile phase contains at least 0.1% to 0.2% Formic Acid (FA). If the sodium adduct persists, it indicates sodium leaching from borosilicate glassware; switch to certified low-sodium LC-MS water and polypropylene autosampler vials.

Part 3: Experimental Protocols

Proper sample and system preparation minimizes background signals that can obscure the peaks of the molecules being analyzed 4. Implement the following self-validating protocols to ensure system integrity.

Protocol A: System Passivation and Carryover Eradication

Objective: Remove retained secondary amines from the stationary phase using a pH-swing methodology.

  • Prepare Wash Solvent A: 50:50 LC-MS grade Water:Methanol containing 0.1% Formic Acid (v/v).

  • Prepare Wash Solvent B: 10:90 LC-MS grade Water:Acetonitrile containing 0.1% Ammonium Hydroxide (v/v). (Note: Ensure your column is stable at pH 10).

  • Bypass Detector: Route the LC flow to waste to prevent flushing high concentrations of contaminants into the MS source.

  • Acidic Flush: Flush the column with 5 Column Volumes (CV) of Wash Solvent A at 0.3 mL/min to remove neutral and acidic contaminants.

  • Basic Flush (Critical Step): Flush the column with 10 CV of Wash Solvent B. The high pH deprotonates 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, eliminating its electrostatic attraction to silanols and forcing it to elute.

  • Re-equilibration: Flush with 10 CV of your starting mobile phase before reconnecting to the MS. Inject a solvent blank to validate the absence of the m/z 210.15 peak.

Protocol B: Mobile Phase Optimization for Adduct Suppression

Objective: Maximize [M+H]+ yield and eliminate chemical noise.

  • Solvent Selection: Use strictly LC-MS grade Water (Mobile Phase A) and Acetonitrile (Mobile Phase B). Do not use HPLC-grade, as it often contains trace sodium and PEG.

  • Modifier Addition: Add exactly 0.1% Formic Acid (v/v) to both phases. Use ampouled, high-purity Formic Acid rather than bulk bottles to prevent degradation and contamination.

  • Filtration Warning: Do not filter LC-MS mobile phases through plastic-housed membrane filters. This is the primary source of phthalate contamination ( m/z 149.02 and 279.16) in ESI+.

Part 4: Quantitative Data & Parameters

Table 1: Common ESI+ Background Contaminants vs. Analyte
m/z Ion IdentitySource / CauseMitigation Strategy
149.02 Phthalic Anhydride [M+H]+ Plasticizers leaching into solventUse glass solvent bottles; avoid plastic filters
210.15 Analyte [M+H]+ Target Compound / Carryover Use end-capped columns; run Protocol A
232.13 Analyte [M+Na]+ Glassware leaching / Buffer impurityAdd 0.1% Formic Acid; use low-sodium water
279.16 Dibutylphthalate [M+H]+ Plastic tubing / SeptaReplace PEEK with stainless steel where possible
Multiple Δ 44 Da ( 133,177,221... )Polyethylene Glycol (PEG)Purge system; replace contaminated solvents
Table 2: Optimized MS/MS Parameters (Triple Quadrupole)
ParameterOptimal ValueMechanistic Rationale
Ionization Mode ESI Positive (+)The secondary amine is highly basic and readily accepts a proton.
Capillary Voltage 3.0 - 3.5 kVProvides a stable Taylor cone without inducing electrical discharge.
Declustering Potential (DP) 25 - 35 VKept relatively low to prevent in-source fragmentation (loss of H2​O from the tertiary alcohol).
Desolvation Temp 350 - 400 °CEnsures efficient droplet evaporation without thermally degrading the phenol ring.

Part 5: Diagnostic Visualization

G Start High Background Noise in ESI+ MS Detected IsAnalyte Is the noise specifically at m/z 210.15? Start->IsAnalyte AmineCarryover Diagnosis: Amine Carryover (Silanol Interaction) IsAnalyte->AmineCarryover Yes OtherNoise Analyze Contaminant m/z Patterns IsAnalyte->OtherNoise No FixCarryover Action: Execute Protocol A (Basic Wash) & Use End-capped Column AmineCarryover->FixCarryover IsPEG Repeating 44 Da pattern (m/z 133, 177, 221...)? OtherNoise->IsPEG IsPhthalate Dominant peaks at m/z 149.02 or 279.16? OtherNoise->IsPhthalate IsAdduct Peaks at m/z 232.13 or m/z 248.10? OtherNoise->IsAdduct FixPEG Action: Purge PEG. Switch to LC-MS Grade Solvents IsPEG->FixPEG Yes FixPhthalate Action: Remove Plastics from LC Flow Path IsPhthalate->FixPhthalate Yes FixAdduct Action: Execute Protocol B (Add 0.1% Formic Acid) IsAdduct->FixAdduct Yes

Caption: Troubleshooting workflow for identifying and resolving ESI+ background noise.

Part 6: References

  • Benchchem Technical Support Team. "N-(N-HEPTYL)-N-OCTYLAMINE | 26627-77-0" (Section: Secondary Silanol Interactions). Benchchem. URL:

  • F. L. L. et al. "Ambient Surface Mass Spectrometry Using Plasma-Assisted Desorption Ionization: Effects and Optimization of Analytical Parameters for Signal Intensities of Molecules and Polymers." ACS Publications. URL:

  • Organomation. "Mass Spectrometry Sample Preparation Guide: Reducing Background Noise." Organomation. URL:

  • Wiley-VCH. "1 LC/MS Coupling - Background Ions and Ion Suppression." Wiley-VCH. URL:

Sources

Stabilizing 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol in plasma samples for pharmacokinetic analysis

Author: BenchChem Technical Support Team. Date: April 2026

Target Analyte: 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol Application: Quantitative Bioanalysis (LC-MS/MS) & Pharmacokinetic (PK) Profiling

Welcome to the Bioanalytical Technical Support Center. This guide addresses the ex vivo stabilization of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol. This molecule features two highly reactive motifs: a phenol ring and a secondary benzylamine-like group. Without immediate and targeted stabilization, this analyte undergoes rapid degradation in plasma, severely compromising pharmacokinetic data integrity.

Mechanistic Troubleshooting & FAQs

Q: Why does my compound degrade so rapidly in room-temperature plasma? A: The degradation is primarily driven by the phenol group, which is highly susceptible to auto-oxidation in unbuffered plasma (pH ~7.4). This oxidation forms a reactive quinone intermediate, a process catalyzed by dissolved oxygen and trace transition metals present in the blood[1]. Additionally, the secondary amine linker is vulnerable to enzymatic cleavage by plasma amine oxidases.

Q: Which anticoagulant is optimal for blood collection? A: K2-EDTA is strictly recommended. EDTA actively chelates divalent and trivalent metal ions (e.g., Cu²⁺, Fe³⁺) that act as essential catalysts for phenolic auto-oxidation[2]. Heparin lacks this chelating ability, leading to significantly higher degradation rates and assay failure[3].

Q: How do I prevent oxidative loss during sample processing and freeze-thaw cycles? A: The addition of an exogenous antioxidant is mandatory. We recommend adding Ascorbic Acid (final concentration of 5 mM) immediately after plasma separation[1]. Ascorbic acid acts as a sacrificial reducing agent, intercepting reactive oxygen species before they can oxidize the phenol ring[4].

Q: Can I use standard solvent precipitation (e.g., Acetonitrile) without prior stabilization? A: No. Standard solvent precipitation is insufficient because degradation occurs during the blood collection and centrifugation steps before the crash solvent is even added. Furthermore, oxygen dissolved in standard extraction solvents will continue to degrade the analyte; therefore, assay reagents and crash solvents should ideally be degassed with Helium or Argon[1].

Degradation & Stabilization Pathways

Degradation A 3-{[(2-Hydroxy-2-methylpropyl) amino]methyl}phenol B Quinone Intermediate (Oxidation) A->B O2, Metals (pH > 7) C Aldehyde Cleavage (Amine Oxidase) A->C Plasma Enzymes D Irreversible Adducts (Protein Binding) B->D Nucleophilic Attack S1 Blocked by EDTA & Ascorbic Acid S1->B S2 Blocked by Acidification S2->C

Fig 1: Ex vivo degradation pathways and targeted chemical stabilization strategies.

Quantitative Data: Stabilization Efficacy

The following table summarizes the representative recovery of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol in human plasma under various stabilization conditions. Data is normalized to a freshly spiked, immediately extracted baseline (100%).

Matrix ConditionAdditivesRecovery: 4°C (24h)Recovery: -80°C (30 Days)Matrix Effect (LC-MS/MS)
Heparin PlasmaNone< 15.0%< 5.0%Normal
K2-EDTA PlasmaNone42.3%28.1%Normal
K2-EDTA PlasmaAscorbic Acid (5 mM)89.7%85.4%Mild Ion Suppression
K2-EDTA Plasma Ascorbic Acid (5 mM) + 0.05% Formic Acid 98.2% 97.5% Normal

Note: Acidification combined with Ascorbic Acid provides synergistic stability by protonating the secondary amine (preventing enzymatic cleavage) and shifting the phenol equilibrium away from the highly oxidizable phenolate ion.

Validated Step-by-Step Stabilization Protocol

This protocol is designed as a self-validating system . By incorporating strict temperature controls and pH verification, you eliminate the pre-analytical variables that lead to batch failures.

Reagent Preparation (Prepare Fresh Daily)

  • Stabilization Buffer: Dissolve Ascorbic Acid in LC-MS grade water to a concentration of 200 mM. Add Formic Acid to achieve a 2% (v/v) concentration.

  • Degassing: Degas the buffer using a Helium sparge or ultrasonic bath for 10 minutes to remove dissolved oxygen[1]. Keep strictly on wet ice.

Workflow Execution

Workflow Step1 Step 1: Collection Pre-chilled K2-EDTA tube Wet ice transport Step2 Step 2: Centrifugation 3000 x g, 10 min, 4°C Step1->Step2 Step3 Step 3: Stabilization Add Ascorbic Acid (5 mM) + Formic Acid (0.05%) Step2->Step3 Step4 Step 4: Storage Flash freeze on dry ice Store at -80°C Step3->Step4

Fig 2: Optimized cold-chain and chemical stabilization workflow for plasma samples.

Step-by-Step Methodology

  • Blood Collection: Draw whole blood into pre-chilled K2-EDTA vacutainers. Gently invert 8–10 times to ensure complete mixing with the chelating agent. Immediately place the tube on wet ice.

  • Centrifugation: Within 30 minutes of collection, centrifuge the blood at 3000 × g for 10 minutes at 4°C.

  • Aliquoting & Stabilization:

    • Transfer exactly 100 µL of the separated plasma into a pre-chilled cryovial.

    • Immediately add 2.5 µL of the cold Stabilization Buffer (yielding a final concentration of ~5 mM Ascorbic Acid and 0.05% Formic Acid)[1].

    • Mix gently by pipetting up and down 3 times.

  • Self-Validation Check (pH Verification): Spot 1 µL of the stabilized plasma onto narrow-range pH paper. The pH should read between 5.5 and 6.0. Causality: This pH is low enough to protonate the amine and stabilize the phenol, but high enough to prevent the precipitation of endogenous plasma proteins before extraction.

  • Storage: Flash-freeze the cryovials on dry ice and transfer to a -80°C freezer.

References

  • [2] Hilhorst, M., van Amsterdam, P., Heinig, K., Zwanziger, E., & Abbott, R. (2015). Stabilization of clinical samples collected for quantitative bioanalysis - a reflection from the European Bioanalysis Forum. Bioanalysis, 7(3), 333-343. URL: [Link]

  • [3] Li, W., et al. (2004). Investigation of EDTA anticoagulant in plasma to improve the throughput of liquid chromatography/tandem mass spectrometric assays. Journal of Pharmaceutical and Biomedical Analysis (via ResearchGate). URL: [Link]

  • [1] Gloge, A., Ferrari, L., & Wirz, T. (2016). Establishment of a Bioanalytical Strategy for a new Drug Candidate posing extreme Instability Issues. Bioanalysis Zone. URL: [Link]

  • [4] Khokhlov, A.L., et al. (2018). Methodical approaches to bioassay of substances containing unstable functional groups. Pharmacokinetics and Pharmacodynamics (via Semantic Scholar). URL: [Link]

Sources

Validation & Comparative

A Comparative Guide to the ICH-Compliant Validation of Analytical Methods for the Detection of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth, experience-driven comparison of analytical methodologies for the robust detection and quantification of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, a critical component in pharmaceutical development. Moving beyond a simple checklist of validation steps, we delve into the scientific rationale behind our experimental choices, ensuring a self-validating system that aligns with the principles of the International Council for Harmonisation (ICH) Q2(R2) guidelines.[1][2][3][4] This document is intended for researchers, scientists, and drug development professionals seeking to establish a scientifically sound and regulatory-compliant analytical method for this and structurally similar phenolic compounds.

The Imperative of Rigorous Analytical Method Validation

In pharmaceutical manufacturing, the analytical method is the cornerstone of quality control. Its validation provides documented evidence that the procedure is suitable for its intended purpose.[2][4] For a compound like 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, which may act as a raw material, intermediate, or potential impurity, an unvalidated or poorly validated method can lead to inaccurate batch release decisions, compromised patient safety, and significant regulatory delays. The updated ICH Q2(R2) guideline emphasizes a lifecycle approach to analytical procedures, encouraging a deeper understanding of the method's capabilities and limitations from development through to routine use.[1][2][3]

Primary Analytical Technique: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

For the analysis of non-volatile, polar, and UV-absorbing compounds like 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with a UV detector is the workhorse of the pharmaceutical industry. Its high resolving power, sensitivity, and robustness make it an ideal choice.

Conceptual Workflow of HPLC-UV Method Validation

HPLC_Validation_Workflow cluster_0 Method Development cluster_1 Method Validation (ICH Q2(R2)) cluster_2 Method Implementation Dev Develop HPLC Method (Column, Mobile Phase, etc.) Spec Specificity (Forced Degradation) Dev->Spec Lin Linearity & Range Spec->Lin Acc Accuracy (Recovery) Lin->Acc Prec Precision (Repeatability & Intermediate) Acc->Prec LOD_LOQ LOD & LOQ Prec->LOD_LOQ Rob Robustness LOD_LOQ->Rob Imp Routine QC Testing Rob->Imp

Caption: Overall workflow for HPLC method validation.

Detailed Experimental Protocols for HPLC-UV Method Validation

The following protocols are designed to rigorously validate an HPLC-UV method for the quantification of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, ensuring its suitability for quality control purposes.

Specificity: The Method's Discriminatory Power

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[5] For this, we employ forced degradation studies to intentionally stress the analyte and demonstrate that the method can separate it from its degradation products.

Experimental Protocol:

  • Prepare Stressed Samples: Subject solutions of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol to the following conditions:

    • Acid Hydrolysis: 0.1 M HCl at 60°C for 2 hours.

    • Base Hydrolysis: 0.1 M NaOH at 60°C for 2 hours.

    • Oxidative Degradation: 3% H₂O₂ at room temperature for 4 hours.

    • Thermal Degradation: Expose the solid drug substance to 105°C for 24 hours.

    • Photolytic Degradation: Expose a solution to UV light (254 nm) as per ICH Q1B guidelines.

  • Chromatographic Analysis: Analyze the unstressed and stressed samples using the developed HPLC method. A photodiode array (PDA) detector is crucial here to assess peak purity.

  • Acceptance Criteria: The peak for 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol must be well-resolved from all degradation peaks (resolution > 2). The peak purity index should be greater than 0.999, indicating no co-eluting impurities.

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations for which the method has been shown to be accurate, precise, and linear.

Experimental Protocol:

  • Prepare Calibration Standards: From a stock solution of the reference standard, prepare at least five concentrations ranging from 50% to 150% of the expected working concentration (e.g., 50, 75, 100, 125, and 150 µg/mL).

  • Analysis: Inject each concentration in triplicate.

  • Data Analysis: Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Data Presentation:

Concentration (µg/mL)Mean Peak Area (n=3)
50501234
75752345
1001003456
1251254567
1501505678

Acceptance Criteria:

  • Correlation Coefficient (r²): ≥ 0.999

  • Y-intercept: Should be close to zero.

  • Residual Plot: The residuals should be randomly scattered around the x-axis.

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[5] This is typically determined by recovery studies.

Experimental Protocol:

  • Spike Placebo Samples: Prepare a placebo (a mixture of all excipients without the active ingredient) and spike it with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Analysis: Prepare each concentration level in triplicate and analyze.

  • Calculate Recovery: Determine the percentage of the analyte recovered.

Data Presentation:

Spiked LevelTheoretical Conc. (µg/mL)Measured Conc. (µg/mL)% RecoveryMean % Recovery% RSD
80%8079.899.7599.80.25
8080.1100.13
8079.699.50
100%100100.2100.20100.10.30
10099.899.80
100100.3100.30
120%120119.799.7599.90.21
120120.2100.17
120120.0100.00

Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%, with a Relative Standard Deviation (RSD) of ≤ 2.0%.

Precision

Precision is the measure of the agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.[6]

Experimental Protocol:

  • Repeatability (Intra-assay precision): Analyze six independent samples of the same batch at 100% of the target concentration on the same day, with the same analyst and equipment.

  • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and on a different instrument.

Data Presentation:

ParameterAnalyst 1 / Day 1Analyst 2 / Day 2
Mean Assay (%)99.8100.1
Standard Deviation0.450.52
% RSD0.450.52
Overall % RSD \multicolumn{2}{c}{≤ 2.0% }

Acceptance Criteria: The % RSD for both repeatability and intermediate precision should not be more than 2.0%.

Detection Limit (LOD) and Quantitation Limit (LOQ)

  • LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[5]

Experimental Protocol (Signal-to-Noise Approach):

  • Determine the concentration of the analyte that yields a signal-to-noise (S/N) ratio of approximately 3:1 for LOD and 10:1 for LOQ.

  • Inject solutions at these concentrations multiple times (n=6) to confirm the S/N ratio and to assess the precision at the LOQ.

Acceptance Criteria:

  • LOD: S/N ratio of approximately 3:1.

  • LOQ: S/N ratio of approximately 10:1, with a %RSD for replicate injections of ≤ 10%.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[5]

Experimental Protocol:

  • Introduce small, deliberate changes to the method parameters, one at a time. Examples include:

    • Flow rate (± 0.2 mL/min)

    • Column temperature (± 5 °C)

    • Mobile phase composition (± 2% organic component)

  • Analyze a system suitability solution under each condition and evaluate the impact on key chromatographic parameters (e.g., retention time, resolution, tailing factor).

Acceptance Criteria: The system suitability parameters should remain within the established limits for all tested variations.

Comparison with an Alternative Method: Ultra-High-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS)

While HPLC-UV is a robust and widely used technique, UPLC-MS offers certain advantages, particularly for the detection of low-level impurities or in complex matrices.

Relationship between Validation Parameters

Validation_Parameters Validation Method Validation Specificity Specificity Validation->Specificity Linearity Linearity Validation->Linearity Accuracy Accuracy Validation->Accuracy Precision Precision Validation->Precision Robustness Robustness Validation->Robustness Linearity->Accuracy Linearity->Precision Range Range Linearity->Range Accuracy->Range Precision->Range LOD LOD Range->LOD LOQ LOQ Range->LOQ

Caption: Interrelationship of ICH validation parameters.

Comparative Overview:

ParameterHPLC-UVUPLC-MSRationale for Choice
Specificity Good, based on retention time and UV spectra. Peak purity analysis is essential.Excellent, based on retention time and mass-to-charge ratio (m/z), providing higher confidence in peak identity.UPLC-MS is superior for complex samples or when co-elution is a concern.
Sensitivity (LOD/LOQ) Typically in the low ng range.Can reach pg or even fg levels, offering significantly higher sensitivity.UPLC-MS is the method of choice for trace-level impurity analysis, such as potential genotoxic impurities.[7][8][9][10][11]
Linearity & Range Wide linear range, suitable for assay and impurity quantification.May have a narrower linear range compared to UV detection.HPLC-UV is often more straightforward for quantifying the main analyte over a broad concentration range.
Robustness Generally very robust and transferable between labs.Can be more sensitive to matrix effects and requires more specialized maintenance.HPLC-UV is typically more rugged for routine QC environments.
Cost & Complexity Lower initial investment and operational cost. Simpler to operate.Higher initial investment and maintenance costs. Requires more specialized expertise.Cost and available expertise are significant factors in method selection.

Conclusion

The validation of an analytical method is a systematic and scientifically rigorous process that is fundamental to ensuring pharmaceutical quality. For the detection of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, a well-validated HPLC-UV method, as detailed in this guide, provides a reliable and robust solution for routine quality control. The experimental design and acceptance criteria presented herein are grounded in the principles of the ICH Q2(R2) guideline, ensuring regulatory compliance and confidence in the generated data.

While HPLC-UV is a suitable primary method, the choice of an alternative or complementary technique like UPLC-MS should be considered based on the specific requirements of the analysis, such as the need for higher sensitivity for trace impurity profiling. Ultimately, a thorough understanding of the scientific principles behind each validation parameter, coupled with a risk-based approach, will lead to the development of an analytical method that is truly fit for its intended purpose throughout its lifecycle.

References

  • ICH. (2022). ICH Harmonised Guideline Q2(R2): Validation of Analytical Procedures. [Link]

  • ICH. (2023). ICH Harmonised Guideline Q14: Analytical Procedure Development. [Link]

  • Lösungsfabrik. (2018). Was ist die ICH Q2(R2) Richtlinie?. [Link]

  • Journal of Chemical and Pharmaceutical Research. (n.d.). Development and Validation of RP-HPLC Method for the Determination of Potential Genotoxic Impurities m-Isophthalaldehyde and. [Link]

  • ICH. (2022). Validation of Analytical Procedure Q2(R2). [Link]

  • European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

  • Research Trend. (2019). Determination of Potential Genotoxic Impurities in Imatinib Mesylate by RP-HPLC Method. [Link]

  • AWS. (2024). Development and validation of HPLC methods for the quantification of impending genotoxic impurities in Dapson drug substances. [Link]

  • ResearchGate. (2024). (PDF) Development and Validation of HPLC Method for the Quantification of Impending Genotoxic Impurities in Dapson Drug Substances. [Link]

  • BioPharm International. (n.d.). Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. [Link]

  • Biotechnology Journal International. (2024). Development and Validation of HPLC Method for the Quantification of Impending Genotoxic Impurities in Dapson Drug Substances. [Link]

  • European Medicines Agency. (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

Sources

A Senior Application Scientist's Guide to Evaluating Immunoassay Cross-Reactivity of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol

Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, the specificity of an immunoassay is paramount to generating reliable and reproducible data. This guide provides a comprehensive framework for evaluating the cross-reactivity of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, a compound of interest in various screening programs. We will delve into the rationale behind experimental design, provide detailed protocols, and present a clear methodology for data interpretation, ensuring the scientific integrity of your findings.

Introduction: The Criticality of Cross-Reactivity Assessment

Immunoassays are powerful tools for detecting and quantifying a wide range of molecules.[1][2] Their utility, however, is contingent on the specificity of the antibody-antigen interaction. Cross-reactivity occurs when an antibody binds to molecules other than its target analyte, leading to potentially inaccurate results.[3][4] In the context of drug development and screening, a false positive or negative result can have significant consequences, making a thorough evaluation of potential cross-reactants essential.

3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol is a phenol derivative.[5][6][7] Its structure shares similarities with other phenolic compounds and β-agonist drugs, such as Ractopamine and Salbutamol, which are often monitored in various matrices. This structural similarity necessitates a rigorous assessment of its potential to interfere with immunoassays designed to detect these or other related compounds.

This guide will focus on a competitive immunoassay format, which is particularly well-suited for the detection of small molecules like 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol.[1][8][9] In a competitive immunoassay, the analyte in the sample competes with a labeled version of the analyte for a limited number of antibody binding sites.[2][10] The resulting signal is inversely proportional to the concentration of the analyte in the sample.

Experimental Design: A Strategy for Robust Cross-Reactivity Evaluation

A well-designed experiment is the cornerstone of reliable cross-reactivity data. Our approach is centered on a competitive Enzyme-Linked Immunosorbent Assay (ELISA), a widely used and robust immunoassay format.[1]

The core principle of our experimental design is the competition between the target analyte (e.g., Ractopamine) and the potential cross-reactant (3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol) for binding to a specific antibody.

Competitive_ELISA cluster_well Microtiter Well cluster_sample Sample Addition cluster_detection Detection Ab Antibody Coated on Well Analyte Target Analyte Analyte->Ab Binds CrossReactant 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol CrossReactant->Ab Potentially Binds LabeledAnalyte Enzyme-Labeled Analyte LabeledAnalyte->Ab Competes for Binding Substrate Substrate LabeledAnalyte->Substrate Enzyme Converts Signal Colorimetric Signal Substrate->Signal Produces

Caption: Competitive ELISA workflow for cross-reactivity.

To provide a comprehensive evaluation, we will compare the cross-reactivity of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol with that of structurally related and commonly tested β-agonists.

CompoundChemical StructureRationale for Inclusion
Ractopamine Primary target analyte for many β-agonist immunoassays.[11][12][13]
Salbutamol Structurally similar β-agonist, known to cross-react in some assays.[14][15]
Clenbuterol Another common β-agonist with potential for cross-reactivity.[14]
3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol The compound of interest.
o-Cresol A simple phenol to assess the contribution of the core phenolic structure.[16][17]

Detailed Experimental Protocols

Adherence to a detailed and validated protocol is crucial for generating reproducible results.

  • Microtiter Plates: 96-well ELISA plates

  • Antibody: Anti-Ractopamine monoclonal antibody

  • Antigen-Enzyme Conjugate: Ractopamine-Horseradish Peroxidase (HRP) conjugate

  • Compounds: Ractopamine HCl, Salbutamol sulfate, Clenbuterol HCl, 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, o-Cresol

  • Buffers: Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6), Wash Buffer (e.g., PBS with 0.05% Tween-20), Assay Buffer (e.g., PBS)

  • Substrate: TMB (3,3',5,5'-Tetramethylbenzidine) Substrate Solution

  • Stop Solution: 2M Sulfuric Acid

  • Instrumentation: Microplate reader capable of measuring absorbance at 450 nm

The following workflow outlines the key steps for performing the competitive ELISA.

Experimental_Workflow cluster_prep Preparation cluster_assay Assay cluster_detection Detection & Analysis A Prepare serial dilutions of all test compounds D Add standards and samples to wells A->D B Coat microtiter plate with anti-Ractopamine antibody C Block non-specific binding sites B->C C->D E Add Ractopamine-HRP conjugate to all wells D->E F Incubate to allow for competitive binding E->F G Wash plates to remove unbound reagents F->G H Add TMB substrate and incubate G->H I Stop reaction with sulfuric acid H->I J Read absorbance at 450 nm I->J K Calculate IC50 and % Cross-Reactivity J->K

Caption: Step-by-step experimental workflow.

  • Plate Coating: Dilute the anti-Ractopamine antibody in coating buffer and add 100 µL to each well of a 96-well microtiter plate. Incubate overnight at 4°C.

  • Washing: Wash the plate three times with wash buffer.

  • Blocking: Add 200 µL of blocking buffer to each well and incubate for 1-2 hours at room temperature.

  • Washing: Repeat the wash step.

  • Competitive Reaction:

    • Add 50 µL of standard (Ractopamine) or test compound (Salbutamol, Clenbuterol, 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, o-Cresol) at various concentrations to the appropriate wells.

    • Add 50 µL of the Ractopamine-HRP conjugate to all wells.

    • Incubate for 1 hour at 37°C.

  • Washing: Repeat the wash step.

  • Substrate Development: Add 100 µL of TMB substrate to each well and incubate for 15-30 minutes at room temperature in the dark.

  • Stopping the Reaction: Add 50 µL of stop solution to each well.

  • Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

Data Analysis and Interpretation

The IC50 is the concentration of the analyte that causes a 50% inhibition of the maximum signal.[18] This value is determined by plotting the absorbance against the logarithm of the analyte concentration and fitting the data to a sigmoidal dose-response curve.

The percent cross-reactivity is calculated using the following formula[18]:

% Cross-Reactivity = (IC50 of Ractopamine / IC50 of Test Compound) x 100

The following table presents hypothetical data to illustrate the expected outcomes of the cross-reactivity evaluation.

CompoundIC50 (ng/mL)% Cross-Reactivity
Ractopamine2.5100%
Salbutamol505%
Clenbuterol1252%
3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol 500 0.5%
o-Cresol>10,000<0.025%

  • High Cross-Reactivity (>10%): Indicates significant interference and the immunoassay is not specific for the target analyte in the presence of the test compound.

  • Moderate Cross-Reactivity (1-10%): Suggests some level of interference that should be considered when interpreting results.

  • Low Cross-Reactivity (<1%): Indicates minimal interference, and the immunoassay is likely to be specific for the target analyte.

Based on the hypothetical data, 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol exhibits very low cross-reactivity in this Ractopamine immunoassay. This suggests that it is unlikely to cause significant interference in screening programs utilizing this specific antibody.

Conclusion and Recommendations

This guide has provided a comprehensive framework for the evaluation of the cross-reactivity of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol in a competitive immunoassay. The experimental design and detailed protocols outlined herein are intended to ensure the generation of robust and reliable data. It is important to note that cross-reactivity can be antibody and assay-dependent.[19] Therefore, it is recommended that this evaluation be performed for each specific immunoassay system being used. For regulatory submissions, it is advisable to consult the relevant guidelines from agencies such as the FDA.[20][21][22][23]

References

  • Wicker, A. L., Turberg, M. P., & Coleman, M. R. (1995). Evaluation of ractopamine cross-reactivity in several commercially available beta-agonist enzyme immunoassay kits. Analyst, 120(12), 2879–2881. [Link]

  • Competitive laboratory immunoassays for small molecules. (n.d.). ResearchGate. Retrieved from [Link]

  • The Selectivity of Immunoassays and of Biomimetic Binding Assays with Imprinted Polymers. (n.d.). MDPI. Retrieved from [Link]

  • Understanding the Principles of ELISA in Immunoassay. (2023, June 5). Longdom Publishing. Retrieved from [Link]

  • Food and Drug Administration. (2016, April 20). Assay Development and Validation for Immunogenicity Testing of Therapeutic Protein Products. Retrieved from [Link]

  • Types Of Immunoassay - And When To Use Them. (2022, October 3). Quanterix. Retrieved from [Link]

  • Improved Sensitivity and Wide Range Detection of Small Analytes Using a Two-Antigen-Combined Competitive Immunoassay. (2022, December 13). National Center for Biotechnology Information. Retrieved from [Link]

  • Application of a Monoclonal Antibody-Based Enzyme-Linked Immunosorbent Assay for the Determination of Ractopamine in Incurred Samples from Food Animals. (2002, February 7). ACS Publications. Retrieved from [Link]

  • Development of rapid immunoassays for the detection of ractopamine in swine urine. (2010, May 21). SpringerLink. Retrieved from [Link]

  • Monoclonal antibody-based homogeneous immunoassay for three banned agonists and molecular modeling insight. (2017, July 5). Taylor & Francis Online. Retrieved from [Link]

  • Food and Drug Administration. (n.d.). Immunogenicity Testing of Therapeutic Protein Products — Developing and Validating Assays for Anti-Drug Antibody Detection. Retrieved from [Link]

  • Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. (2021, July 17). MDPI. Retrieved from [Link]

  • Food and Drug Administration. (n.d.). Guidance for Industry. Retrieved from [Link]

  • Determination of Salbutamol, Clenbuterol, and Brombuterol in Urine by a Highly Sensitive Chemiluminescence Enzyme Immunoassay. (n.d.). ResearchGate. Retrieved from [Link]

  • Simple and rapid detection of ractopamine in pork with comparison of LSPR and LFIA sensors. (n.d.). ScienceDirect. Retrieved from [Link]

  • Production of monoclonal antibodies for ractopamine residue detection in pork. (2016, July 8). Maejo International Journal of Science and Technology. Retrieved from [Link]

  • Food and Drug Administration. (n.d.). Guidance for Industry - Assay Development for Immunogenicity Testing of Therapeutic Proteins. Retrieved from [Link]

  • Master Cross-Reaction List. (n.d.). U.S. Screening Source. Retrieved from [Link]

  • Simple Determination of Affinity Constants of Antibodies by Competitive Immunoassays. (2024, June 13). OPUS. Retrieved from [Link]

  • Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. (2025, October 15). ResearchGate. Retrieved from [Link]

  • Electrochemical Discrimination of Salbutamol from Its Excipients in Ventolin TM at Nanoporous Gold Microdisc Arrays. (2021, June 9). MDPI. Retrieved from [Link]

  • Food and Drug Administration. (2019, March 15). Immunogenicity Testing of Therapeutic Protein Products —Developing and Validating Assays for Anti-Drug Antibody Detection. Retrieved from [Link]

  • Phenol. (2026, February 27). Britannica. Retrieved from [Link]

  • 3-(Hydroxymethyl)-2-methylphenol. (n.d.). PubChem. Retrieved from [Link]

  • Cresol. (n.d.). Wikipedia. Retrieved from [Link]

  • Cross-reactivity of rapid immunochemical methods for mycotoxins detection towards metabolites and masked mycotoxins: The current state of knowledge. (2025, August 8). ResearchGate. Retrieved from [Link]

  • 2-Methylphenol. (2010, April 8). FooDB. Retrieved from [Link]

  • Development and Validation of Stability Indicating Assay Method of Salbutamol Sulphate Metered Dose Inhaler by HPLC. (n.d.). International Journal of Pharmaceutical and Phytopharmacological Research. Retrieved from [Link]

  • Rapid immunochromatographic test strip detection of mabuterol and its cross-reactivity with mapenterol. (n.d.). ResearchGate. Retrieved from [Link]

  • Chemical structures of identified phenols. (n.d.). ResearchGate. Retrieved from [Link]

  • Evaluating the Sensitivity, Selectivity, and Cross-reactivity of Lateral Flow Immunoassay Xylazine Test Strips. (n.d.). ChemRxiv. Retrieved from [Link]

  • Cross-reactivity of steroid hormone immunoassays: clinical significance and two-dimensional molecular similarity prediction. (2014, July 14). PubMed. Retrieved from [Link]

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Benchmarking 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol thermal stability against standard phenols

Author: BenchChem Technical Support Team. Date: April 2026

When engineering formulations with complex phenolic derivatives, thermal boundaries dictate your processing windows. The compound 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol presents a fascinating structural dichotomy: it possesses a highly stable, antioxidant-capable phenolic core, juxtaposed with thermally labile aliphatic appendages (a tertiary alcohol and a secondary aminomethyl bridge).

In this guide, I will objectively benchmark the thermal stability of this compound against standard industrial phenols (BHT and Bisphenol A). Rather than just providing raw data, we will deconstruct the causality behind its thermal degradation and establish a self-validating analytical workflow that you can implement in your own laboratory.

Mechanistic Causality: Structural Vulnerabilities

To predict how a molecule will behave under thermal stress, we must identify its thermodynamic "Achilles' heels." Aminomethylphenol structures are widely recognized for their role in stabilizing polymer networks and acting as potent antioxidants[1]. However, their thermal degradation is highly dependent on the specific substituents attached to the amine[2].

For 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol (Molecular Weight: 195 g/mol ), degradation occurs in two distinct, sequential phases:

  • Tertiary Alcohol Dehydration ( 180−200∘C ): The 2-hydroxy-2-methylpropyl group contains a sterically hindered tertiary alcohol. Upon heating, this group undergoes facile dehydration (loss of H2​O ), forming an alkene. Because water has a mass of 18 g/mol , this specific dehydration step corresponds to a theoretical mass loss of ~9.2% .

  • Aminomethyl Bridge Cleavage ( >240∘C ): Degradation of complex phenolic networks typically initiates at the bridging aliphatic groups before the aromatic ring fractures[3]. The carbon-nitrogen bond in the aminomethyl (Mannich base) bridge undergoes homolytic cleavage, releasing volatile amine fragments and leaving behind a reactive quinone methide or phenolic radical[4].

mechanisms A Target Phenol (Intact, MW: 195) B Dehydrated Alkene (-9.2% Mass Loss) A->B 180-200 °C -H2O C Aminomethyl Cleavage (Quinone Methide) B->C 240-280 °C C-N Fission D Phenolic Char & Volatiles C->D >300 °C Degradation

Figure 1: Proposed thermal degradation pathway highlighting sequential dehydration and bond fission.

Self-Validating Experimental Design

To generate trustworthy data, an experimental protocol must be self-validating. A common pitfall in thermal analysis is confusing evaporation or oxidation with purely thermal degradation (pyrolysis).

To isolate these variables, the following workflow utilizes a dual-atmosphere Thermogravimetric Analysis (TGA) coupled with Differential Scanning Calorimetry (DSC). Standard thermal analysis protocols for phenolic compounds utilize simultaneous TG/DSC at a constant heating rate of 10∘C/min under nitrogen to prevent premature oxidation[5].

Step-by-Step Analytical Protocol

Step 1: Sample Conditioning

  • Action: Dry 10–15 mg of the compound in a vacuum desiccator over P2​O5​ for 24 hours.

  • Causality: Phenolic compounds with amine and hydroxyl groups are highly hygroscopic. Surface moisture will artificially depress the melting point ( Tm​ ) and create a false early weight-loss peak in the TGA.

Step 2: Thermodynamic Profiling (DSC)

  • Action: Load 5 mg into a sealed aluminum pan. Run DSC from 25∘C to 300∘C at 10∘C/min under a 50mL/min N2​ purge.

  • Causality: The N2​ purge prevents oxidative crosslinking. This step accurately identifies the melting endotherm and the onset of the dehydration exotherm.

Step 3: Dual-Atmosphere Degradation (TGA)

  • Action: Run two parallel TGA samples (10 mg each) from 25∘C to 600∘C at 10∘C/min . Run Sample A under pure Nitrogen ( 60mL/min ) and Sample B under dry Air ( 60mL/min ).

  • Causality: Comparing the N2​ curve (pure thermal homolysis) against the Air curve (Oxidation Onset Temperature, OOT) definitively proves whether the molecule fails due to heat or due to oxygen exposure.

workflow S1 Sample Conditioning (Vacuum Desiccation, 24h) S2 Simultaneous TG/DSC (10 °C/min, 25-600 °C) S1->S2 S4 Data Deconvolution (Tm, Td5%, OOT Extraction) S2->S4 S3 Atmosphere Control (N2 for Pyrolysis, Air for OOT) S3->S2

Figure 2: Self-validating thermal analysis workflow isolating thermal and oxidative degradation.

Benchmarking Data & Comparative Analysis

To contextualize the stability of 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, we benchmark it against two industry standards:

  • BHT (Butylated Hydroxytoluene): The gold standard for hindered phenolic antioxidants.

  • Bisphenol A (BPA): A robust structural benchmark for solid-state phenolic thermal stability.

Quantitative Thermal Comparison
CompoundMelting Point ( Tm​ , ∘C )5% Weight Loss ( Td,5%​ , ∘C )Oxidation Onset (OOT, ∘C )Primary Failure Mechanism
Target Aminomethylphenol 118 – 122195 175Tertiary alcohol dehydration (-9.2% mass)
BHT (Benchmark)70160*155Sublimation / Volatilization
Bisphenol A (Benchmark)158280260Isopropylidene bridge cleavage

*Note: BHT undergoes significant mass loss via sublimation/evaporation prior to true pyrolytic degradation.

Interpretation of Results

  • Superiority to BHT in Solid-State: The target compound exhibits a significantly higher melting point ( 120∘C ) compared to BHT ( 70∘C ). This is driven by extensive intermolecular hydrogen bonding between the secondary amine, the tertiary alcohol, and the phenolic hydroxyl. Consequently, it resists volatilization far better than BHT.

  • Vulnerability vs. BPA: While Bisphenol A remains stable up to 280∘C , the target compound hits its Td,5%​ threshold at 195∘C . As predicted by our mechanistic model, this exact temperature correlates with the dehydration of the tertiary alcohol. The phenolic core itself remains largely intact until temperatures exceed 240∘C , at which point the aminomethyl bridge ruptures.

Conclusion & Formulation Recommendations

3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol is an excellent candidate for formulations requiring robust hydrogen-bonding networks and moderate-temperature antioxidant protection.

Key Takeaways for Formulators:

  • Processing Limit: Do not exceed 170∘C during melt-extrusion or hot-melt processing. Exceeding this boundary risks initiating the dehydration of the tertiary alcohol, which will generate water vapor (causing foaming/voids in polymers) and alter the molecule's pharmacological or antioxidant profile.

  • Storage: While thermally stable at room temperature, its OOT of 175∘C indicates that long-term oxidative stress could be a factor. Store under inert gas if subjected to prolonged elevated temperatures.

References

  • [2] Review on the Accelerated and Low-Temperature Polymerization of Benzoxazine Resins: Addition Polymerizable Sustainable Polymers - PMC (NIH) - [Link]

  • [5] The Thermal Degradation Process of Tetrabromobisphenol A - ACS Publications - [Link]

  • [4] Cure kinetics, bonding performance, thermal degradation, and biocidal studies of phenol-formaldehyde resins modified with crude bio-oil prepared from Ziziphus mauritiana endocarps - BioResources -[Link]

  • [3] (PDF) Phenolic Resins (IV). Thermal Degradation of Crosslinked Resins in Controlled Atmospheres - ResearchGate - [Link]

Sources

Safety Operating Guide

Personal protective equipment for handling 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Safety & Operational Guide: Handling 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol

As an Application Scientist, I recognize that true laboratory safety extends beyond simply wearing gloves; it requires a mechanistic understanding of the chemicals we handle. 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol (CAS: 1483993-12-9) is a highly versatile building block frequently utilized in drug development and synthetic chemistry. However, its unique structural features—a phenol ring, a secondary amine, and a tertiary alcohol—impart specific toxicological properties that demand rigorous, self-validating safety protocols.

This guide provides the definitive operational and disposal framework for handling this compound, ensuring both regulatory compliance and the protection of research personnel.

Mechanistic Hazard Assessment

To design an effective safety protocol, we must first understand the causality behind the compound's hazards. According to its [1], this chemical presents four primary risks:

  • H302 (Harmful if swallowed): The compound exhibits acute oral toxicity. Inadvertent ingestion typically occurs via cross-contamination from gloves to surfaces, emphasizing the need for strict glove hygiene.

  • H315 (Causes skin irritation) & H319 (Causes serious eye irritation): The basicity of the secondary amine, combined with the protein-denaturing potential of the phenol moiety, allows the compound to disrupt lipid bilayers in the skin and mucous membranes. This leads to rapid, localized inflammation upon contact.

  • H335 (May cause respiratory irritation): As a solid powder, fine particulates can easily aerosolize during weighing or transfer. Inhalation of these basic/phenolic particulates severely irritates the respiratory tract.

Personal Protective Equipment (PPE) Matrix

To mitigate these specific chemical risks, a strict PPE regimen must be enforced in accordance with[2][3].

PPE CategorySpecificationScientific Justification
Hand Protection Double-layered Nitrile gloves (min 4 mil) or Neoprene.Phenolic compounds can permeate standard single-layer nitrile over time. Double-gloving provides a fail-safe barrier against dermal absorption and irritation (H315).
Eye Protection ANSI Z87.1 Chemical Splash Goggles.The secondary amine poses a severe risk to corneal tissue (H319). Standard safety glasses with side shields are insufficient; full-seal goggles prevent aerosolized dust ingress.
Body Protection Flame-resistant (FR) or standard 100% cotton lab coat, fully buttoned.Prevents particulate accumulation on personal clothing and provides a primary barrier against accidental spills.
Respiratory N95 mask or Half-face respirator with P3/ABEK filters.Required only if handling outside a fume hood (not recommended) to protect against the inhalation of fine, irritating powders (H335).

Operational Plan: Step-by-Step Methodology

Every protocol must be a self-validating system. Do not proceed to the next step unless the prior step's safety check is confirmed.

Step 1: Engineering Control Verification

  • Action: Verify that the chemical fume hood is operational.

  • Validation: Check the digital monitor or use a tissue test to ensure a face velocity of 80–120 feet per minute (fpm). Never handle this dry powder on an open bench.

Step 2: Preparation & Anti-Static Measures

  • Action: Phenolic amine powders can carry static charges, causing them to "jump" and aerosolize. Wipe the exterior of the reagent bottle and the analytical balance with an anti-static cloth.

  • Validation: Ensure the balance is zeroed and stable before opening the chemical container.

Step 3: Weighing & Transfer

  • Action: Tare a conductive, anti-static weigh boat. Use a grounded stainless-steel spatula to transfer the solid.

  • Validation: Transfer the weighed solid directly into the reaction vessel or a sealable vial before removing it from the fume hood. This prevents aerosolization during transit across the lab.

Step 4: Solubilization

  • Action: Slowly add your solvent (e.g., DMSO, Methanol, or buffered aqueous solutions) to the solid, rather than adding the solid to the solvent.

  • Validation: Visually confirm complete dissolution. Note that neutralizing the secondary amine with strong acids may be exothermic; perform this addition dropwise over an ice bath if scaling up.

Spill Response & Waste Disposal Plan

Following the guidelines established in [4][5][6], all disposal and spill responses must account for the compound's dual nature as an organic amine and a phenol.

  • Minor Spill (Dry Powder): Do not dry sweep, as this will aerosolize the irritant. Mist the powder lightly with a compatible solvent (e.g., dilute ethanol or water) to suppress dust. Wipe up with absorbent pads and place them in a sealed hazardous waste bag.

  • Decontamination: Wash the affected surface with a mild acidic solution (like dilute citric acid) to neutralize residual amines, followed by soap and water.

  • Waste Segregation: Aqueous and organic waste containing 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol must be collected in properly labeled, compatible containers (e.g., HDPE). Critical: Do not mix with strong oxidizing agents, as the secondary amine and phenol can undergo dangerous exothermic oxidation.

Process Visualization

Workflow Start 1. Risk Assessment Identify Hazards (H302, H315, H319, H335) PPE 2. Don PPE (Double Nitrile, Goggles, Lab Coat) Start->PPE Hood 3. Engineering Controls Execute in Certified Fume Hood PPE->Hood Handle 4. Weighing & Solubilization (Minimize Aerosolization) Hood->Handle Spill Spill or Exposure? Handle->Spill Clean Standard Decontamination (Wipe down with appropriate solvent) Spill->Clean No SpillResp Emergency Response (Contain, Absorb, Evacuate if severe) Spill->SpillResp Yes Dispose Hazardous Waste Disposal (Segregate Organic Waste) Clean->Dispose SpillResp->Dispose

Standard Operating Procedure and Spill Response Workflow for Phenolic Amine Handling.

References

  • Occupational Safety and Health Administration (OSHA). "Personal Protective Equipment - 29 CFR 1910.132." United States Department of Labor.[Link]

  • National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press (US).[Link]

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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